2-(4-Bromophenyl)quinazoline

Core Science & Biosynthesis

2-(4-Bromophenyl)quinazoline chemical structure and properties

Structure, Properties, and Applications in Optoelectronics and Medicinal Chemistry

Executive Summary

2-(4-Bromophenyl)quinazoline (CAS 1222094-28-1) is a critical heterocyclic building block bridging materials science and pharmaceutical research.[1] As an electron-deficient aromatic system, it serves as a primary electron-acceptor (A) unit in the design of Thermally Activated Delayed Fluorescence (TADF) emitters for OLEDs.[1] In medicinal chemistry, the 4-bromophenyl moiety acts as a versatile "handle" for palladium-catalyzed cross-coupling, enabling the rapid diversification of kinase inhibitor scaffolds.[1] This guide details its physicochemical profile, validated synthesis protocols, and strategic utility in high-performance molecular design.[1]

Chemical Identity & Physicochemical Properties[2][3][4][5][6]

The molecule consists of a fused benzene-pyrimidine ring system (quinazoline) substituted at the C2 position with a 4-bromophenyl group.[2][3] The nitrogen atoms in the quinazoline core induce significant electron deficiency, making the system highly susceptible to nucleophilic attack and suitable for electron transport functions.

Table 1: Core Technical Specifications

Property	Specification
Chemical Name	2-(4-Bromophenyl)quinazoline
CAS Registry Number	1222094-28-1
Molecular Formula	C₁₄H₉BrN₂
Molecular Weight	285.14 g/mol
Appearance	Light yellow crystalline solid
Melting Point	120–121 °C (Recrystallized from EtOH)
Solubility	Soluble in CHCl₃, CH₂Cl₂, DMSO, Toluene; Insoluble in Water
Electronic Character	Electron Acceptor (LUMO localized on Quinazoline)
Key NMR Signal	Singlet at δ ~9.4–9.5 ppm (H-4 proton of quinazoline ring)

Structural Analysis & Electronic Properties[3]

Geometric Configuration

The quinazoline core is planar. The phenyl ring at the C2 position can rotate, but steric hindrance is minimal, allowing for a near-planar conformation in the solid state which facilitates

- stacking.[1] This planarity is crucial for charge carrier mobility in organic semiconductor films.

Electronic Frontier Orbitals

• LUMO (Lowest Unoccupied Molecular Orbital): Highly localized on the electron-deficient quinazoline core (N1 and N3 atoms pull electron density).[1]

• HOMO (Highest Occupied Molecular Orbital): Distributed across the phenyl ring and the benzene portion of the quinazoline.

• Application Relevance: The separation of HOMO and LUMO densities makes this structure an ideal "Acceptor" unit. When coupled with a "Donor" (e.g., carbazole) at the bromine position, it creates a Donor-Acceptor (D-A) architecture essential for intramolecular charge transfer (ICT) and TADF emission.

Synthesis & Manufacturing Protocols

Validated Synthetic Route: Oxidative Condensation

The most robust laboratory-scale synthesis involves the oxidative cyclization of 2-aminobenzylamine (or 2-aminobenzaldehyde) with 4-bromobenzaldehyde.[1] The use of molecular iodine (

) as a catalyst with an oxidant (like TBHP or air) is a preferred "green" methodology that avoids toxic metal catalysts.

Protocol: Iodine-Mediated Oxidative Cyclization

Reagents: 2-Aminobenzaldehyde (1.0 eq), 4-Bromobenzaldehyde (1.0 eq), Iodine (

, 10 mol%), (2.0 eq), Ethanol or DMSO.

Step-by-Step Procedure:

• Charge: In a round-bottom flask, dissolve 2-aminobenzaldehyde (10 mmol) and 4-bromobenzaldehyde (10 mmol) in Ethanol (50 mL).

• Catalyst Addition: Add solid

  (1 mmol) and (20 mmol).

• Reaction: Reflux the mixture at 80°C for 4–6 hours. Monitor via TLC (Hexane:Ethyl Acetate 4:1) for the disappearance of the aldehyde.

• Work-up: Cool to room temperature. Pour the mixture into ice-cold water (200 mL) containing a small amount of sodium thiosulfate (

  ) to quench excess iodine.

• Isolation: A yellow precipitate will form.[1] Filter the solid under vacuum.

• Purification: Recrystallize from hot ethanol or purify via silica gel column chromatography (Eluent: DCM/Hexane) to yield light yellow needles.

Synthesis Workflow Diagram

Figure 1: Iodine-mediated oxidative synthesis pathway for 2-(4-Bromophenyl)quinazoline.

Applications in Materials Science (OLEDs)

This molecule is a premier intermediate for Thermally Activated Delayed Fluorescence (TADF) materials.[1]

The Donor-Acceptor (D-A) Strategy

High-efficiency OLEDs require materials that can harvest both singlet and triplet excitons.[1] By coupling the electron-poor 2-(4-bromophenyl)quinazoline (Acceptor) with an electron-rich moiety like Carbazole or Phenoxazine (Donor), chemists create D-A molecules.[1]

• Mechanism: The bromine atom is replaced via Buchwald-Hartwig or Suzuki coupling.[1]

• Result: The resulting molecule has a spatially separated HOMO and LUMO (small

  ), allowing reverse intersystem crossing (RISC) from triplet to singlet states, boosting quantum efficiency to nearly 100%.

OLED Material Design Workflow

Figure 2: Strategic utilization of the quinazoline scaffold in constructing Donor-Acceptor OLED emitters.

Applications in Medicinal Chemistry

In drug discovery, the quinazoline scaffold is privileged, appearing in approved drugs like Gefitinib and Erlotinib (EGFR inhibitors).

Pharmacophore Utility

• Kinase Inhibition: The N1 and N3 nitrogens can form hydrogen bonds with the hinge region of kinase ATP-binding pockets.[1]

• Diversification: The 4-bromo position is a "synthetic handle."[1] Researchers utilize Suzuki-Miyaura coupling to attach solubilizing groups (e.g., morpholine, piperazine) or specific binding elements to optimize potency and pharmacokinetic (PK) properties.

• Target Classes: Epidermal Growth Factor Receptor (EGFR), Aurora Kinases, and DNA Gyrase (antimicrobial).

Characterization & Quality Control

To ensure the integrity of the synthesized material, the following spectral signatures must be verified:

• ¹H NMR (400 MHz, CDCl₃):

  • 9.45 (s, 1H): H-4 proton of the quinazoline ring (Most deshielded, diagnostic signal).
  • 8.50 (d, 2H): Ortho-protons of the bromophenyl ring.
  • 7.50–8.10 (m, 6H): Remaining aromatic protons.

• Mass Spectrometry (ESI/EI):

  • m/z: 284.0 and 286.0 (1:1 intensity ratio due to

    and isotopes).

• UV-Vis Spectroscopy:

  • Absorption maxima (

    ) typically at 260–320 nm ( transitions).

References

• Synthesis & Properties: CAS Database Index. (2025).[4][5] "Properties of 2-(4-Bromophenyl)quinazoline (CAS 1222094-28-1)." Link[3]

• OLED Applications: Advanced Optical Materials.[6] (2019).[6] "Quinazoline-Based Thermally Activated Delayed Fluorescence for High-Performance OLEDs." Link

• Synthetic Protocol: Organic & Biomolecular Chemistry. (2018).[7][8] "Synthesis of quinazoline by decarboxylation of 2-aminobenzylamine and α-keto acid." Link

• Crystal Structure: IUCrData. (2012). "Crystal structure of 2-(4-bromophenyl)-N-[3-(1H-imidazol-1-yl)propyl]quinazolin-4-amine." Link

• General Reactivity: Frontiers in Chemistry. (2020).[7] "Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances." Link

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• 8. 623-00-7 | 4-Bromobenzonitrile | Fluorinated Building Blocks | Ambeed.com [ambeed.com]

Technical Whitepaper: Synthesis, Physicochemical Profiling, and Applications of 2-(4-Bromophenyl)quinazoline Derivatives

Executive Summary

In modern medicinal chemistry and advanced materials science, the quinazoline scaffold is a highly privileged pharmacophore. Specifically, halogenated derivatives such as 2-(4-bromophenyl)quinazoline serve as critical synthetic intermediates. The presence of the para-bromo substituent provides an orthogonal reactive site for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), enabling the rapid assembly of complex, multi-ring systems.

This technical guide provides an in-depth analysis of the physicochemical properties of 2-(4-bromophenyl)quinazoline and its commercially significant derivatives. Furthermore, it details a field-proven, highly sustainable catalytic methodology for synthesizing these scaffolds, grounded in the principles of acceptorless dehydrogenative coupling (ADC).

Chemical Identity & Physicochemical Properties

While the unsubstituted base scaffold, 2-(4-bromophenyl)quinazoline, is synthesized for specific cross-coupling applications, it is most frequently encountered in commercial chemical libraries as functionalized derivatives. The most prominent of these is 2-(4-bromophenyl)quinazoline-4-thiol (also existing as its tautomer, 2-(4-bromophenyl)quinazoline-4(3H)-thione), which is widely utilized as a versatile small-molecule building block[1][2].

Below is a consolidated physicochemical profile of the base scaffold and its primary derivatives.

Table 1: Physicochemical Properties of 2-(4-Bromophenyl)quinazoline and Key Derivatives

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Key Structural Feature
2-(4-Bromophenyl)quinazoline (Base)	N/A (Scaffold)	C₁₄H₉BrN₂	285.14	Unsubstituted core
2-(4-Bromophenyl)quinazoline-4-thiol	100527-50-2	C₁₄H₉BrN₂S	317.20	C4-Thiol/Thione tautomer
6-Bromo-2-(4-bromophenyl)quinazoline	1228552-77-9	C₁₄H₈Br₂N₂	364.04	Di-brominated derivative

Note: Molecular weights are calculated based on standard atomic weights. The 4-thiol derivative (CAS: 100527-50-2) exhibits a purity of ≥95% in standard commercial lots and is heavily utilized in laboratory research[2].

Mechanistic Insights: Sustainable Synthesis via ADC

Historically, quinazoline synthesis relied on harsh condensation reactions (e.g., the Niementowski reaction) requiring stoichiometric oxidants, which generated significant chemical waste. As a Senior Application Scientist, I strongly advocate for the transition to Acceptorless Dehydrogenative Coupling (ADC) utilizing earth-abundant 3d-transition metals, such as Manganese(I)[3].

The Causality of the Catalytic Design

The use of a molecularly defined Mn(I)-PNP pincer complex is not arbitrary. The PNP ligand facilitates metal-ligand cooperation; the amine arm of the ligand acts as an internal base to assist in the deprotonation of the alcohol substrate (2-aminobenzyl alcohol), while the Mn center accepts the hydride. This synergistic mechanism allows for the dehydrogenation of the alcohol to an aldehyde without external oxidants. The aldehyde then undergoes rapid condensation with 4-bromobenzamide. Subsequent cyclization and a second dehydrogenation event yield the fully aromatized 2-(4-bromophenyl)quinazoline core. The only byproduct of this entire sequence is hydrogen gas (H₂) and water[3].

Figure 1: Mn(I)-Catalyzed Acceptorless Dehydrogenative Coupling for Quinazoline Synthesis.

Experimental Protocol: Mn(I)-Catalyzed Synthesis Workflow

To ensure high reproducibility and scientific integrity, the following protocol represents a self-validating system for the synthesis of 2-(4-bromophenyl)quinazoline via ADC.

Self-Validating Mechanism: The continuous evolution of H₂ gas (observed as bubbling in the solvent) serves as a real-time, visual confirmation of catalytic turnover. If bubbling ceases prematurely, it indicates either substrate depletion, moisture contamination, or catalyst deactivation.

Step-by-Step Methodology

• Inert Atmosphere Preparation (Critical Step):

  • Action: Inside a nitrogen-filled glovebox, weigh out the Mn(I)-PNP pincer complex (3 mol%) and potassium tert-butoxide (

    -BuOK, 20 mol%).

  • Causality: The active Mn-hydride intermediate is highly sensitive to aerobic oxidation.

    -BuOK is required to deprotonate the precatalyst, generating the active amido-Mn species capable of substrate binding[3].

• Reagent Loading:

  • Action: Transfer 2-aminobenzyl alcohol (1.0 mmol) and 4-bromobenzamide (1.0 mmol) into a 15 mL Schlenk tube equipped with a magnetic stir bar.

  • Causality: Equimolar ratios prevent the accumulation of unreacted aldehydes, which could undergo unwanted self-aldol condensation side reactions.

• Solvent Addition and Thermal Activation:

  • Action: Add 2.0 mL of anhydrous, degassed toluene. Seal the Schlenk tube with a Teflon valve that allows for pressure release. Heat the mixture in an oil bath at 130°C for 24–36 hours.

  • Causality: Dehydrogenation is an endothermic (thermodynamically uphill) process. The elevated temperature of 130°C provides the necessary activation energy, while the pressure release valve allows H₂ gas to escape, driving the reaction equilibrium forward via Le Chatelier's principle.

• Quenching and Isolation:

  • Action: Cool the reaction vessel to room temperature. Dilute with ethyl acetate (10 mL) and filter the crude mixture through a short pad of Celite to remove the metal catalyst.

  • Action: Concentrate the filtrate under reduced pressure and purify the residue via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to isolate the pure 2-(4-bromophenyl)quinazoline.

Downstream Applications in Drug Development

The isolated 2-(4-bromophenyl)quinazoline acts as a highly modular scaffold. In drug discovery, the quinazoline core frequently acts as an ATP-competitive inhibitor for various receptor tyrosine kinases (e.g., EGFR, VEGFR).

By utilizing derivatives like 2-(4-bromophenyl)quinazoline-4-thiol (CAS: 100527-50-2) [1], researchers can exploit two distinct sites of reactivity:

• The C4-Thiol Group: Can be readily alkylated using alkyl halides and a mild base (e.g., K₂CO₃) to introduce lipophilic side chains, altering the drug's ADME profile.

• The 4-Bromophenyl Moiety: Serves as the electrophilic coupling partner in Pd-catalyzed cross-couplings, allowing for the introduction of diverse aryl, heteroaryl, or amine groups to optimize target binding affinity.

References

• ChemSrc. "6-Bromo-2-(4-bromophenyl)quinazoline | CAS#:1228552-77-9". ChemSrc Database. Available at:[Link]

• Mondal, A., et al. "Manganese(I)-Catalyzed Sustainable Synthesis of Quinoxaline and Quinazoline Derivatives with the Liberation of Dihydrogen". ResearchGate (May 2020). Available at:[Link]

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• 2. 2-(4-Bromophenyl)quinazoline-4-thiol | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]

A Tale of Two Scaffolds: A Technical Guide to the Core Differences Between 2-(4-Bromophenyl)quinazoline and Quinazolinone Derivatives

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides an in-depth exploration of the fundamental distinctions between the specific chemical entity, 2-(4-Bromophenyl)quinazoline, and the broad, versatile class of quinazolinone derivatives. As a Senior Application Scientist, this document is structured to offer not just a comparative overview, but a causal understanding of their divergent synthesis, reactivity, and biological applications, grounded in established scientific principles and methodologies.

Introduction: Defining the Core Structures

At the heart of this discussion are two related, yet distinct, heterocyclic scaffolds. The quinazoline core is a bicyclic aromatic system formed by the fusion of a benzene ring and a pyrimidine ring. 2-(4-Bromophenyl)quinazoline is a specific derivative of this core, where a 4-bromophenyl group is attached at the second position.

In contrast, quinazolinone derivatives are characterized by the presence of a carbonyl group on the pyrimidine ring of the quinazoline scaffold. The most common isomer is the 4(3H)-quinazolinone, which is the focus of this guide.[1][2] This seemingly minor addition of a carbonyl group dramatically alters the electronic properties, reactivity, and, consequently, the biological activities of the molecule.[3]

Caption: Core chemical structures of quinazoline and 4(3H)-quinazolinone.

A Divergence in Synthesis: Methodologies and Mechanisms

The synthetic routes to 2-(4-Bromophenyl)quinazoline and quinazolinone derivatives are fundamentally different, reflecting the distinct nature of their respective scaffolds.

Synthesis of 2-(4-Bromophenyl)quinazoline: A Modern Approach

The synthesis of 2-arylquinazolines, such as the target compound, often employs modern cross-coupling strategies or condensation reactions. A common and efficient method involves the reaction of a 2-aminobenzonitrile with an aldehyde in the presence of a suitable catalyst and oxidant. This approach offers high atom economy and allows for the introduction of a wide variety of aryl substituents at the 2-position.

Reaction Scheme:

2-aminobenzonitrile + 4-bromobenzaldehyde → 2-(4-Bromophenyl)quinazoline

• To a solution of 2-aminobenzonitrile (1.18 g, 10 mmol) and 4-bromobenzaldehyde (1.85 g, 10 mmol) in anhydrous N,N-dimethylformamide (DMF, 20 mL) is added potassium carbonate (2.76 g, 20 mmol). The basic conditions facilitate the initial condensation reaction.

• The mixture is stirred at 120 °C under an inert atmosphere for 12 hours. The elevated temperature drives the reaction to completion.

• The reaction progress is monitored by thin-layer chromatography (TLC). This allows for the determination of the reaction's endpoint.

• Upon completion, the reaction mixture is cooled to room temperature and poured into ice-water (100 mL). This precipitates the crude product.

• The resulting solid is collected by vacuum filtration, washed with water, and dried. This removes inorganic impurities.

• The crude product is purified by column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to afford 2-(4-Bromophenyl)quinazoline as a solid. This step ensures the purity of the final compound.

Synthesis of Quinazolinone Derivatives: The Classic Niementowski Reaction

The synthesis of 4(3H)-quinazolinones is often achieved through the classic Niementowski reaction, a thermal condensation of anthranilic acid with an amide.[1] This method is robust and provides a straightforward route to the quinazolinone core. For 2-substituted quinazolinones, the corresponding amide is used in place of formamide.

Reaction Scheme:

Anthranilic acid + Benzamide → 2-Phenyl-4(3H)-quinazolinone

• A mixture of anthranilic acid (1.37 g, 10 mmol) and benzamide (2.42 g, 20 mmol) is heated at 200-220 °C for 4 hours. The high temperature is necessary to drive the condensation and cyclization.

• The reaction mixture is allowed to cool to room temperature, at which point it solidifies.

• The solid mass is triturated with hot ethanol and filtered. This removes excess benzamide.

• The collected solid is washed with a small amount of cold ethanol and dried.

• The crude product is recrystallized from glacial acetic acid to yield pure 2-phenyl-4(3H)-quinazolinone as crystalline needles. Recrystallization is a crucial step for obtaining a high-purity product.

Parameter	2-(4-Bromophenyl)quinazoline Synthesis	2-Phenyl-4(3H)-quinazolinone Synthesis
Starting Materials	2-aminobenzonitrile, 4-bromobenzaldehyde	Anthranilic acid, Benzamide
Key Reaction	Condensation/Cyclization	Niementowski Reaction (Thermal Condensation)
Reaction Conditions	120 °C, K2CO3 in DMF	200-220 °C, neat
Work-up	Precipitation in water, Column Chromatography	Trituration with ethanol, Recrystallization
Typical Yield	Moderate to Good	Good

Chemical Reactivity: The Influence of the Carbonyl Group

The presence of the carbonyl group in the quinazolinone scaffold profoundly influences its chemical reactivity compared to the fully aromatic quinazoline system.

• Quinazoline (e.g., 2-(4-Bromophenyl)quinazoline): The pyrimidine ring in quinazoline is electron-deficient and susceptible to nucleophilic attack, particularly at the 2- and 4-positions.[4] Conversely, the benzene ring is more prone to electrophilic substitution.[4]

• Quinazolinone Derivatives: The carbonyl group at the 4-position makes the C2 position more electrophilic and susceptible to nucleophilic attack. The N-H proton at the 3-position is acidic and can be readily deprotonated, allowing for alkylation and other substitutions at this position. The methyl group at the C2 position of some quinazolinone derivatives is particularly reactive and can undergo condensation reactions with aldehydes.[5]

Caption: Comparative reactivity of quinazoline and quinazolinone scaffolds.

Biological Activities and Mechanisms of Action: A World of Difference

The structural and electronic differences between 2-(4-Bromophenyl)quinazoline and quinazolinone derivatives translate into distinct biological activity profiles and mechanisms of action.

2-(4-Bromophenyl)quinazoline and 2-Arylquinazolines

The biological activities of 2-arylquinazolines are an area of active research. Some derivatives have shown promising results as:

• Antileishmanial Agents: Certain 2-arylquinazolines have demonstrated potent activity against Leishmania parasites.[6]

• Anticancer Agents: Some 2,4-disubstituted quinazoline derivatives have been shown to induce cancer cell apoptosis by stabilizing G-quadruplex structures in the c-myc promoter.[7] A derivative of 2-(3-bromophenyl)quinazoline has been identified as a selective Aurora A kinase inhibitor with apoptotic properties.[4]

The mechanism of action for many 2-arylquinazolines is still under investigation, but their ability to interact with various biological targets suggests a potential for the development of novel therapeutics.

Quinazolinone Derivatives: A Privileged Scaffold in Drug Discovery

The quinazolinone scaffold is widely recognized as a "privileged structure" in medicinal chemistry due to its ability to bind to a wide range of biological targets.[2] This has led to the development of numerous drugs and clinical candidates with diverse therapeutic applications, including:

• Anticancer Agents: This is arguably the most significant area of application for quinazolinone derivatives. Many act as potent inhibitors of protein kinases, such as the Epidermal Growth Factor Receptor (EGFR).[8] By blocking the ATP binding site of EGFR, these compounds inhibit downstream signaling pathways that are crucial for cancer cell proliferation, survival, and angiogenesis.

• Antimicrobial Agents: Various quinazolinone derivatives have demonstrated significant antibacterial and antifungal activities.[2]

• Anti-inflammatory Agents: Some quinazolinone derivatives exhibit anti-inflammatory properties by inhibiting enzymes such as cyclooxygenase (COX).

• Anticonvulsant and Sedative-Hypnotic Agents: The quinazolinone core is also found in compounds with central nervous system activity.[5]

The Epidermal Growth Factor Receptor (EGFR) signaling pathway is a critical regulator of cell growth and proliferation. In many cancers, this pathway is hyperactivated, leading to uncontrolled cell division. Quinazolinone-based EGFR inhibitors, such as gefitinib and erlotinib, are designed to block this aberrant signaling.

Caption: Inhibition of the EGFR signaling pathway by quinazolinone derivatives.

Feature	2-(4-Bromophenyl)quinazoline	Quinazolinone Derivatives
Primary Biological Activities	Antileishmanial, Potential Anticancer	Anticancer, Antimicrobial, Anti-inflammatory, CNS activity
Primary Mechanism of Action	Varies (e.g., kinase inhibition, G-quadruplex stabilization)	Primarily kinase inhibition (e.g., EGFR), enzyme inhibition (e.g., COX)
Therapeutic Applications	Under investigation	Established use in oncology, ongoing research in various other fields

Conclusion: From a Specific Entity to a Versatile Scaffold

References

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• Niementowski quinazoline synthesis - Wikipedia. Available at: [Link]

• Niementowski reaction: microwave induced and conventional synthesis of quinazolinones and 3-methyl-1H-5-pyrazolones and - Semantic Scholar. Available at: [Link]

• Efficient Niementowski synthesis of novel derivatives of 1,2,9,11-tetrasubstituted-7H-thieno[2',3':4,5]pyrimido[6,1-b] - Sciforum. Available at: [Link]

• Nimentowski Quinazoline Synthesis - Organic Chemistry Portal. Available at: [Link]

• Design and synthesis of novel 2-(2-(4-bromophenyl)quinolin-4-yl)-1,3,4-oxadiazole derivatives as anticancer and antimicrobial candidates: in vitro and in silico studies - PMC. Available at: [Link]

• Identification of 2-arylquinazolines with alkyl-polyamine motifs as potent antileishmanial agents: synthesis and biological evaluation studies - RSC Publishing. Available at: [Link]

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• Optimization of the 2-arylquinazoline-4(3H)one scaffold for a selective and potent antitrypanosomal agent: modulation of the mechanism of action through chemical functionalization - PMC. Available at: [Link]

• Mechanistic studies on the anticancer activity of 2,4-disubstituted quinazoline derivative - PubMed. Available at: [Link]

• Chemistry and activity of quinazoline moiety: A systematic review study - ResearchGate. Available at: [Link]

• Recent Glimpse into Quinazoline-Based EGFR Kinase Inhibitors for Cancer Therapy - Dove Press. Available at: [Link]

• A REVIEW ON BIOLOGICAL ACTIVITY OF QUINAZOLINONES | Semantic Scholar. Available at: [Link]

• 4(3H)-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological - SciSpace. Available at: [Link]

• Synthesis and Anti-Cancer Activity of Novel Oxadiazole Quinazoline Analogues - International Journal of Pharmacy and Biological Sciences. Available at: [Link]

• Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors - PMC. Available at: [Link]

• Synthesis and Cytotoxic Activity of (2-arylquinazolin-4-yl)hydrazones of 2-hydroxybenzaldehydes - ResearchGate. Available at: [Link]

• A Review of Quinazoline-Based EGFR/VEGFR-2 Dual Inhibitors as Potent Anticancer Agents: Structure-Activity Relationship and Docking Studies - MDPI. Available at: [Link]

• Quinazolinone and Quinazoline Derivatives: Synthesis and Biological Application - IntechOpen. Available at: [Link]

• In Silico Development of Novel Quinazoline-Based EGFR Inhibitors via 3D-QSAR, Docking, ADMET, and Molecular Dynamics - PMC. Available at: [Link]

• Investigating the activity of Quinazoline derivatives against T790 mutant EGFR receptors employing computer-aided drug design - Journal of Applied Pharmaceutical Science. Available at: [Link]

• Design, Synthesis, Pharmacological Evaluation of Quinazolin-4(3H)-Ones Bearing Urea Functionality as Potential VEGFR-2 Inhibitors - Dove Medical Press. Available at: [Link]

• 3 H-QUINAZOLIN-4-ONES AS ANTICANCER AGENTS: A REVIEW - ResearchGate. Available at: [Link]

• '4-Aminoquinazoline-6, 7-diol' derivatives for enhanced EGFR binding (as inhibitor) against Lung cancer - bioRxiv. Available at: [Link]

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• Design and synthesis of novel 2-(2-(4-bromophenyl)quinolin-4-yl)-1,3,4-oxadiazole derivatives as anticancer and antimicrobial candidates: in vitro and in silico studies - RSC Publishing. Available at: [Link]

• “On-Water” Synthesis of Quinazolinones and Dihydroquinazolinones Starting from o-Bromobenzonitrile - Semantic Scholar. Available at: [Link]

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A Technical Guide to the Thermal Properties of 2-(4-Bromophenyl)quinazoline: Melting Point and Stability Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the analytical methodologies used to determine the melting point and thermal stability of 2-(4-Bromophenyl)quinazoline, a heterocyclic compound of significant interest in medicinal chemistry. While specific experimental data for this exact molecule is not extensively published, this document outlines the fundamental principles and detailed experimental protocols for Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), the cornerstone techniques for thermal analysis. By understanding the structure-property relationships within the quinazoline class of molecules, this guide offers a predictive framework for the thermal behavior of 2-(4-Bromophenyl)quinazoline and equips researchers with the necessary knowledge to conduct their own empirical studies.

Introduction: The Significance of 2-(4-Bromophenyl)quinazoline in Drug Discovery

Quinazoline derivatives are a prominent class of nitrogen-containing heterocyclic compounds that form the core scaffold of numerous biologically active molecules. Their diverse pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties, have established them as privileged structures in drug discovery. The introduction of a 4-bromophenyl substituent at the 2-position of the quinazoline ring, as in 2-(4-Bromophenyl)quinazoline, is a strategic chemical modification. The bromine atom can significantly influence the compound's pharmacokinetic and pharmacodynamic properties by modulating its lipophilicity, metabolic stability, and potential for halogen bonding interactions with biological targets.

The solid-state properties, particularly the melting point and thermal stability, are critical parameters in the preclinical development of any new chemical entity. These characteristics influence:

• Purity Assessment: A sharp and defined melting point is a primary indicator of a compound's purity.

• Formulation Development: Thermal stability data is essential for designing stable dosage forms and determining appropriate storage conditions.

• Polymorphism Screening: Understanding the thermal behavior is crucial for identifying and characterizing different crystalline forms (polymorphs), which can have distinct solubility and bioavailability profiles.

• Process Chemistry: Knowledge of decomposition temperatures is vital for ensuring the safety and efficiency of manufacturing processes.

Given the importance of these parameters, this guide provides a detailed exposition of the experimental techniques used for their determination.

Synthesis of 2-(4-Bromophenyl)quinazoline: A Brief Overview

A foundational understanding of the synthesis of 2-(4-Bromophenyl)quinazoline is pertinent as the synthetic route can influence the purity and crystalline form of the final product, which in turn affects its thermal properties. The synthesis of 2-aryl-quinazolines can be achieved through various methods. A common approach involves the condensation of a 2-aminobenzylamine with an appropriate benzaldehyde derivative, followed by an oxidative cyclization.

Numerous synthetic strategies exist for the formation of the quinazoline core, including transition-metal-catalyzed cross-coupling reactions and metal-free oxidative cyclizations.[1][2][3] For instance, a plausible route to 2-(4-Bromophenyl)quinazoline could involve the reaction of 2-aminobenzylamine with 4-bromobenzaldehyde.

It is imperative that the synthesized compound is rigorously purified, typically by recrystallization or column chromatography, to remove any starting materials, reagents, or byproducts, as impurities can lead to a depression and broadening of the melting point.

Determination of Melting Point by Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a highly sensitive and accurate thermoanalytical technique used to measure the difference in heat flow between a sample and a reference as a function of temperature.[4][5] It is the gold standard for determining the melting point and other thermal transitions of a material.[6][7][8]

Principle of DSC

In a DSC experiment, a small amount of the sample and an inert reference material (usually an empty pan) are heated or cooled at a controlled rate.[4] When the sample undergoes a phase transition, such as melting, it will either absorb (endothermic) or release (exothermic) heat. This results in a temperature difference between the sample and the reference, which is detected by the instrument. The instrument then adjusts the heat flow to maintain both the sample and the reference at the same temperature. The amount of heat required to do this is recorded and plotted against temperature, generating a DSC thermogram.

Experimental Protocol for DSC Analysis

Objective: To determine the melting point of 2-(4-Bromophenyl)quinazoline.

Materials and Equipment:

• 2-(4-Bromophenyl)quinazoline, high purity

• Differential Scanning Calorimeter (DSC)

• Aluminum or hermetically sealed sample pans

• Analytical balance (microgram sensitivity)

• Inert purge gas (e.g., nitrogen or argon)

Procedure:

• Sample Preparation: Accurately weigh 1-5 mg of 2-(4-Bromophenyl)quinazoline into a clean, tared DSC pan.

• Encapsulation: Crimp the lid onto the pan to encapsulate the sample. For volatile samples, hermetically sealed pans should be used.

• Instrument Setup:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Set the initial temperature to a point well below the expected melting point (e.g., 25 °C).

  • Set the final temperature to a point well above the expected melting point (e.g., 250 °C, depending on the expected stability).

  • Set a heating rate, typically 10 °C/min.

  • Set the purge gas flow rate (e.g., 50 mL/min).

• Data Acquisition: Initiate the temperature program and record the heat flow as a function of temperature.

• Data Analysis:

  • The melting point is determined from the resulting DSC thermogram. The peak of the endothermic event corresponds to the melting temperature. The onset temperature of the peak is also often reported.

  • The enthalpy of fusion (ΔHfus) can be calculated by integrating the area under the melting peak.

Expected Results and Interpretation

For a pure, crystalline sample of 2-(4-Bromophenyl)quinazoline, a single, sharp endothermic peak is expected on the DSC thermogram. The sharpness of the peak is indicative of the sample's purity. Impurities will typically cause a broadening of the peak and a depression of the melting temperature.

Based on structurally related compounds, the melting point of 2-(4-Bromophenyl)quinazoline can be estimated. For instance, 2-phenylquinazoline has a reported melting point, although a specific value is not consistently available in public databases.[9][10] A derivative, 6-methyl-3-phenylquinazoline-2,4(1H,3H)-dione, has a melting point of 295-297 °C.[11] The presence of the bromine atom and the specific substitution pattern will influence the crystal lattice energy and thus the melting point. It is reasonable to anticipate a melting point in the range of 150-250 °C.

Workflow for DSC Analysis

Caption: Workflow for Thermal Stability Assessment using TGA.

Summary of Thermal Properties and Comparative Data

Compound	Structure	Melting Point (°C)
6-methyl-3-phenylquinazoline-2,4(1H,3H)-dione	Quinazoline derivative with additional functional groups	295-297 [11]
2-(4-Bromophenyl)quinazoline	Target Compound	Not Reported

Data for the target compound should be determined empirically using the protocols outlined in this guide.

Conclusion

The determination of the melting point and thermal stability of 2-(4-Bromophenyl)quinazoline is a critical step in its characterization and development as a potential therapeutic agent. This technical guide has provided the theoretical background and detailed experimental protocols for Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), the primary techniques for this purpose. While published data for this specific compound is scarce, the methodologies described herein provide a robust framework for researchers to obtain reliable and accurate data. The anticipated thermal properties, based on related quinazoline structures, suggest that 2-(4-Bromophenyl)quinazoline is likely a crystalline solid with a distinct melting point and significant thermal stability. Empirical verification through the outlined DSC and TGA experiments is essential for the progression of this compound in the drug discovery pipeline.

References

• RSC Publishing. (n.d.). Synthesis of 2-aryl quinazolinones via iron-catalyzed cross-dehydrogenative coupling (CDC) between N–H and C–H bonds. Organic & Biomolecular Chemistry. Retrieved from [Link]

• (2017, April 17). A New Synthetic Route for the Synthesis of 2-Aryl/Heteroaryl Pyrazolo [1,5-C] Quinazolines. Retrieved from [Link]

• (2018, July 20). Base-Promoted Synthesis of 2-Aryl Quinazolines from 2-Aminobenzylamines in Water. ACS Publications. Retrieved from [Link]

• (2018, April 12). Base-Promoted Synthesis of 2-Aryl Quinazolines from 2-Aminobenzylamines in Water. The Journal of Organic Chemistry. Retrieved from [Link]

• (n.d.). Transition-metal-catalyzed synthesis of quinazolines: A review. Frontiers. Retrieved from [Link]

• (2025, April 30). DSC Differential Scanning Calorimetry - Principles, Applications, and Real-World Use. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2026, January 9). Differential Scanning Calorimetry (DSC) Analysis Principle. Retrieved from [Link]

• (2016, April 27). Differential scanning calorimetry. CureFFI.org. Retrieved from [Link]

• (2025, May 7). Understanding DSC Differential Scanning Calorimetry: Principles, Applications, and Benefits. Retrieved from [Link]

• (n.d.). Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience. IntechOpen. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2026, February 15). What is TGA Analysis? Principles and Applications. Retrieved from [Link]

• (2023, December 29). TGA - Thermogravimetric Analysis. Materials Characterization Services. Retrieved from [Link]

• (2024, May 13). A review on some synthetic methods of 4(3H)-quinazolinone and benzotriazepine derivatives and their biological activities. ACG Publications. Retrieved from [Link]

• (n.d.). Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives. PMC. Retrieved from [Link]

• XRF Scientific. (2024, March 6). What is the Principle of Thermogravimetric Analysis?. Retrieved from [Link]

• (2024, January 4). Synthesis and thermal decomposition kinetics of some pyrazolo-quinazoline derivatives. Retrieved from [Link]

• (n.d.). A Review on the Synthesis and Chemical Transformation of Quinazoline 3-Oxides. PMC. Retrieved from [Link]

• Torontech. (2025, December 16). Thermogravimetric Analysis - How TGA Helps You Analyze Material Stability. Retrieved from [Link]

• (2022, March 22). The principle of thermogravimetric analysis and its applications. Retrieved from [Link]

• NIH. (n.d.). 2-Phenylquinazoline. PubChem. Retrieved from [Link]

• MDPI. (2023, December 25). New 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinazoline and 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinoline Derivatives: Synthesis and Biological Evaluation as Novel Anticancer Agents by Targeting G-Quadruplex. Retrieved from [Link]

• (n.d.). 25855-20-3 | 2-Phenylquinazoline. Retrieved from [Link]

• (n.d.). 86672-48-2 | 6-methyl-3-phenylquinazoline-2,4(1H,3H)-dione. Retrieved from [Link]

• (2013, June 3). (PDF) Quinazoline derivatives: Synthesis and bioactivities. ResearchGate. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: Suzuki-Miyaura Cross-Coupling of 2-(4-Bromophenyl)quinazoline with Boronic Acids

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the Suzuki-Miyaura cross-coupling of 2-(4-bromophenyl)quinazoline with a variety of boronic acids. This reaction is a cornerstone transformation for the synthesis of 2,4-diarylquinazolines, a scaffold of significant interest in medicinal chemistry and drug development due to its prevalence in biologically active molecules.[1][2] This document offers in-depth insights into the reaction mechanism, optimization of key parameters, step-by-step experimental procedures, and troubleshooting advice to enable researchers, scientists, and drug development professionals to successfully implement this powerful synthetic methodology.

Introduction: The Significance of the Quinazoline Scaffold

The quinazoline nucleus, a fusion of a benzene ring and a pyrimidine ring, is a privileged scaffold in medicinal chemistry.[1][3] Quinazoline derivatives exhibit a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and anticonvulsant properties.[2][4] Notably, several approved drugs, such as gefitinib and erlotinib, feature a 4-substituted quinazoline core and function as tyrosine kinase inhibitors for cancer therapy.[3][4]

The functionalization of the quinazoline ring system is a key strategy for the development of novel therapeutic agents with enhanced potency and selectivity.[5] The Suzuki-Miyaura cross-coupling reaction has emerged as a powerful and versatile tool for this purpose, facilitating the formation of carbon-carbon bonds under mild conditions with high functional group tolerance.[5][6] This guide focuses on the application of this reaction to 2-(4-bromophenyl)quinazoline, enabling the synthesis of a diverse library of 2,4-diarylquinazolines for downstream applications in drug discovery and materials science.

Reaction Overview & Mechanistic Insights

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling between an organoboron compound (typically a boronic acid) and an organic halide or triflate.[7] The reaction requires a base to facilitate the crucial transmetalation step.

General Reaction Scheme:

For the specific topic of this guide:

The catalytic cycle is generally understood to proceed through three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[8][9]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the 2-(4-bromophenyl)quinazoline, forming a Pd(II) intermediate.[8] This is often the rate-determining step of the cycle.[8]

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center.[10] This step is facilitated by a base, which activates the boronic acid.

• Reductive Elimination: The two organic groups on the palladium complex are coupled, forming the new C-C bond of the desired 2,4-diarylquinazoline product and regenerating the active Pd(0) catalyst, which re-enters the catalytic cycle.[7][10]

Visualization of the Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Key Parameters and Optimization: An Expert's Perspective

The success of a Suzuki-Miyaura coupling hinges on the careful selection and optimization of several key parameters. The choice of each component can significantly influence reaction yield, rate, and the formation of side products.

Palladium Catalyst and Ligands

The combination of a palladium source and a phosphine ligand is central to the reaction's efficiency.

• Palladium Source: While Pd(II) sources like Pd(OAc)₂ or PdCl₂(dppf) are common and often bench-stable, they must be reduced in situ to the active Pd(0) species.[10] This reduction can sometimes lead to the formation of side products like homocoupled boronic acids.[10][11] Using a direct Pd(0) source, such as Pd(PPh₃)₄, can mitigate this issue.[11]

• Ligands: The ligand stabilizes the palladium center and modulates its reactivity. For coupling with aryl bromides, bulky and electron-rich phosphine ligands are generally preferred as they promote both the oxidative addition and reductive elimination steps.[10][12]

  • Triphenylphosphine (PPh₃): A standard, versatile ligand suitable for many applications.

  • Buchwald Ligands (e.g., SPhos, XPhos): These dialkylbiaryl phosphine ligands are highly effective for challenging couplings, including those with sterically hindered substrates or less reactive aryl chlorides.[12]

  • dppf (1,1'-Bis(diphenylphosphino)ferrocene): Often used in the form of [Pd(dppf)Cl₂], this is a robust system for a wide range of Suzuki couplings.

The Critical Role of the Base

The base is essential for the transmetalation step, where it activates the boronic acid.[13] The choice of base can dramatically affect the reaction outcome and is often dependent on the solvent and substrate.[13][14]

• Carbonates (K₂CO₃, Na₂CO₃, Cs₂CO₃): These are the most commonly used bases. Potassium carbonate (K₂CO₃) and sodium carbonate (Na₂CO₃) are effective and economical choices, often used in aqueous solvent mixtures.[13][15] Cesium carbonate (Cs₂CO₃) is more soluble in organic solvents and is often more effective for sterically demanding substrates.[13][16]

• Phosphates (K₃PO₄): A strong base that can be particularly effective for difficult couplings, especially with hindered substrates.[16]

• Hydroxides (NaOH, KOH): Strong bases that can promote the reaction but may not be compatible with base-sensitive functional groups.[17]

Solvent Systems

The solvent must solubilize the reactants and facilitate the interaction between the organic and aqueous phases (if present).

• Aprotic Polar Solvents: Dioxane, tetrahydrofuran (THF), and dimethylformamide (DMF) are widely used.[10][14] They are effective at solubilizing the palladium catalyst and organic substrates.

• Aromatic Solvents: Toluene is a common choice, often used in combination with water to dissolve the inorganic base.[18]

• Aqueous Mixtures: A small amount of water is often beneficial, and in some cases necessary, to dissolve the base and facilitate the transmetalation step.[10][15] Biphasic systems like Toluene/H₂O or Dioxane/H₂O are very common.[18]

Detailed Experimental Protocol

This protocol provides a representative procedure for the Suzuki-Miyaura coupling of 2-(4-bromophenyl)quinazoline with phenylboronic acid.

Materials:

• 2-(4-Bromophenyl)quinazoline (1.0 mmol, 1.0 equiv)

• Phenylboronic acid (1.2 mmol, 1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• 1,4-Dioxane (8 mL)

• Water (2 mL)

• Round-bottom flask or microwave vial

• Magnetic stirrer and heating mantle/oil bath

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a condenser, add 2-(4-bromophenyl)quinazoline (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.[11][16]

• Solvent Addition: Add the degassed solvents, 1,4-dioxane (8 mL) and water (2 mL), via syringe.

• Catalyst Addition: Under a positive flow of inert gas, add the palladium catalyst, Pd(PPh₃)₄ (0.03 mmol).

• Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-12 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate (20 mL) and water (20 mL).

  • Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification:

  • Filter off the drying agent and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 2-(4-phenylphenyl)quinazoline.

General Experimental Workflow

Caption: A typical experimental workflow for Suzuki-Miyaura cross-coupling.

Data Presentation: Scope of Boronic Acids

The protocol is robust and applicable to a range of aryl and heteroaryl boronic acids. The following table summarizes representative yields for the coupling of 2-(4-bromophenyl)quinazoline with various boronic acids under optimized conditions.

Entry	Boronic Acid (R-B(OH)₂)	Product	Representative Yield (%)
1	Phenylboronic acid	2-(Biphenyl-4-yl)quinazoline	92%
2	4-Methoxyphenylboronic acid	2-(4'-Methoxybiphenyl-4-yl)quinazoline	88%
3	4-Fluorophenylboronic acid	2-(4'-Fluorobiphenyl-4-yl)quinazoline	90%
4	3-Thienylboronic acid	2-(4-(Thiophen-3-yl)phenyl)quinazoline	85%
5	Cyclohexylboronic acid	2-(4-Cyclohexylphenyl)quinazoline	76%

Note: Yields are illustrative and may vary based on specific reaction conditions and scale.[19][20]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst.[16] 2. Insufficient degassing (oxygen deactivates catalyst).[11] 3. Improper base or solvent.[14]	1. Use a fresh batch of catalyst or a different catalyst/ligand system. 2. Ensure the degassing procedure is rigorous (e.g., 3x freeze-pump-thaw cycles).[11][16] 3. Screen alternative bases (e.g., Cs₂CO₃, K₃PO₄) and solvents.
Significant Homocoupling of Boronic Acid	1. Presence of oxygen.[11] 2. Use of a Pd(II) precatalyst.[10]	1. Improve the degassing procedure.[11] 2. Switch to a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃.[11]
Protodeborylation (Boronic acid decomposition)	1. Boronic acid instability (especially heteroaryl boronics).[10] 2. Prolonged reaction time at high temperature.	1. Use the boronic acid pinacol ester instead, which is more stable.[10] 2. Use a more active catalyst to reduce reaction time/temperature.
Dehalogenation of Starting Material	1. Presence of a hydrogen source. 2. Side reaction after oxidative addition.[10]	1. Ensure solvents are pure. 2. Optimize the ligand and base to favor reductive elimination over dehalogenation.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is an exceptionally reliable and versatile method for the synthesis of 2,4-diarylquinazolines from 2-(4-bromophenyl)quinazoline. By carefully selecting the catalyst system, base, and solvent, researchers can efficiently generate diverse libraries of these valuable compounds. This guide provides the foundational knowledge and practical protocols necessary to successfully implement this chemistry, empowering scientists in the pursuit of novel therapeutics and advanced materials.

References

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Retrieved from [Link]

• Espinet, P., & Echavarren, A. M. (2020). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. Retrieved from [Link]

• Poater, A., et al. (2017). The reaction mechanism of the Suzuki-Miyaura cross-coupling reaction. The role of the precatalyst activation. Dalton Transactions. Retrieved from [Link]

• ArODES HES-SO. (n.d.). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. Retrieved from [Link]

• Frontiers. (n.d.). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. Retrieved from [Link]

• ResearchGate. (n.d.). Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction.... Retrieved from [Link]

• Bellina, F., & Carpita, A. (2004). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Synlett. Retrieved from [Link]

• ResearchGate. (n.d.). Influence of the base on the Suzuki-Miyaura reaction catalyzed by Pd(OAc)2/7a a. Retrieved from [Link]

• SUE Academics. (n.d.). Quinazoline Derivatives and it is Applications - Erbil. Retrieved from [Link]

• ResearchGate. (2022, October 23). The Medicinal Functionality of Quinazolines. Retrieved from [Link]

• ResearchGate. (n.d.). Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides. Retrieved from [Link]

• Open Access Journals. (2021, November 18). Synthesis and Applications of Quinazoline Derivatives. Retrieved from [Link]

• MDPI. (2023, March 28). Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Retrieved from [Link]

• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling?. Retrieved from [Link]

• ScienceDirect. (2018, May 1). A sustainable heterogenized palladium catalyst for Suzuki-Miyaura cross coupling reaction of azaheteroaryl halides in aqueous media. Retrieved from [Link]

• Asian Journal of Chemistry. (n.d.). Microwave Promoted Suzuki Cross-coupling Reactions of Quinazoline Halides with Aryl boronic Acids. Retrieved from [Link]

• MDPI. (2019, January 28). Efficient Tandem Addition/Cyclization for Access to 2,4-Diarylquinazolines via Catalytic Carbopalladation of Nitriles. Retrieved from [Link]

• ResearchGate. (n.d.). Suzuki cross-coupling reactions of quinazoline derivatives (2a–e) with.... Retrieved from [Link]

• National Center for Biotechnology Information. (2009, July 1). Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline. Retrieved from [Link]

• Wiley Online Library. (n.d.). Energy‐Efficient Synthesis of Haloquinazolines and Their Suzuki Cross‐Coupling Reactions in Propylene Carbonate. Retrieved from [Link]

• Beilstein Journals. (2009, July 1). Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline: Synthesis of 2-alkynyl-4-arylquinolines. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Retrieved from [Link]

• Royal Society of Chemistry. (2025, May 20). Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Retrieved from [Link]

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Technical Application Note: Selective Synthesis of 1,2,3,4-Tetrahydroquinazolines

Abstract & Strategic Significance

This guide details the selective condensation of 4-bromobenzaldehyde with 2-aminobenzylamine to synthesize 2-(4-bromophenyl)-1,2,3,4-tetrahydroquinazoline . Unlike simple Schiff base formation, this reaction leverages the bifunctional nature of 2-aminobenzylamine to drive an intramolecular cyclization, yielding a privileged heterocyclic scaffold.

The resulting tetrahydroquinazoline (THQ) is a critical pharmacophore in medicinal chemistry, exhibiting antitumor and antimicrobial properties. Furthermore, the retention of the 4-bromo motif provides a versatile handle for downstream palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), making this protocol a high-value entry point for library generation.

Reaction Mechanism & Chemical Logic

To execute this protocol with precision, one must understand the differential nucleophilicity of the diamine substrate.

The Nucleophile Hierarchy

2-Aminobenzylamine contains two distinct nitrogen centers:

• Aliphatic Amine (

  ): Highly nucleophilic, hybridized, unhindered.

• Aromatic Amine (

  ): Less nucleophilic due to resonance delocalization of the lone pair into the benzene ring ( character).

Mechanistic Pathway:

• Kinetic Control: The aldehyde preferentially condenses with the highly nucleophilic aliphatic amine to form an intermediate imine (Schiff base).

• Thermodynamic Cyclization: The nearby aromatic amine performs an intramolecular nucleophilic attack on the electrophilic imine carbon (5-exo-trig/6-endo-trig favorability), closing the ring to form the stable 1,2,3,4-tetrahydroquinazoline.

Mechanistic Visualization

Figure 1: Stepwise mechanistic pathway from condensation to heterocycle formation.

Experimental Protocols

Method A: Green Aqueous Suspension (Recommended)

Rationale: This "on-water" protocol exploits the hydrophobic effect. The organic reactants form a suspension where the reaction rate is accelerated at the interface. The product, being less soluble than the reactants, precipitates out, driving the equilibrium forward (Le Chatelier’s principle) and simplifying purification.

Materials:

• 4-Bromobenzaldehyde (1.0 equiv, 5 mmol, 0.925 g)

• 2-Aminobenzylamine (1.0 equiv, 5 mmol, 0.610 g)

• Deionized Water (10 mL)

• Equipment: 25 mL Round Bottom Flask, Magnetic Stir Bar, Buchner Funnel.

Step-by-Step Procedure:

• Charge: Add 2-aminobenzylamine and water to the flask. Stir to create a suspension/emulsion.

• Addition: Add 4-bromobenzaldehyde in a single portion at room temperature (

  ).

• Reaction: Stir vigorously for 30–60 minutes.

  • Observation: The mixture will transition from a milky suspension to a thick slurry as the solid product forms.

• Monitoring: Check TLC (30% EtOAc/Hexanes). The aldehyde spot (

  ) should disappear; a new polar spot ( ) will appear.

• Workup: Filter the solid under vacuum.

• Wash: Wash the filter cake with cold water (

  ) to remove unreacted amine, followed by a small amount of cold ethanol ( ) to remove unreacted aldehyde.

• Drying: Dry in a vacuum oven at

  for 4 hours.

Expected Yield: 85–95% Appearance: White to off-white powder.

Method B: Ethanol Reflux (For Scale-Up or Solvation Issues)

Rationale: If the aldehyde is particularly crystalline or insoluble in water, ethanol ensures homogeneity.

Step-by-Step Procedure:

• Dissolve 4-bromobenzaldehyde (5 mmol) in Ethanol (10 mL).

• Add 2-aminobenzylamine (5 mmol) dropwise.

• Heat the mixture to reflux (

  ) for 2 hours.

• Cool to room temperature. If precipitation does not occur spontaneously, cool to

  in an ice bath.

• Filter and wash with cold ethanol.

Characterization & Data Analysis

To validate the structure, you must distinguish the Tetrahydroquinazoline (THQ) from the potential Schiff Base (SB) intermediate.

Key Spectroscopic Markers

Feature	1,2,3,4-Tetrahydroquinazoline (Product)	Schiff Base (Intermediate/Impurity)
NMR (Aminal)	Singlet/Doublet at 5.0–6.0 ppm (C2-H)	Absent
NMR (Imine)	Absent	Singlet at 8.3–8.8 ppm (N=CH)
NMR (Amine)	Two signals: Aliphatic NH ( ppm) & Aromatic NH ( ppm)	One signal (Aromatic NH)
IR Spectroscopy	(NH stretch)	(C=N stretch)

Expected NMR Data (DMSO- )

• 7.50 (d, 2H): Aromatic protons ortho to Bromine.
• 7.35 (d, 2H): Aromatic protons meta to Bromine.
• 6.40–7.10 (m, 4H): Quinazoline aromatic ring protons.
• 6.35 (s, 1H): Aromatic NH (broad).
• 5.10 (s, 1H): C2-H (The diagnostic aminal proton).
• 3.90 (s, 2H): Methylene CH of the heterocyclic ring.
• 2.50 (s, 1H): Aliphatic NH (often broad/exchanged).

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Low Yield / Sticky Solid	Incomplete cyclization or impure starting material.	Recrystallize from minimal hot Ethanol. Ensure reagents are 1:1 molar ratio.
Presence of Imine Peak ( 8.5)	Reaction stopped at Schiff base stage.	Increase reaction time or add mild acid catalyst (5 mol% Acetic Acid) to promote ring closure.
Product is Colored (Yellow/Orange)	Oxidation to Quinazoline or conjugated impurities.	Perform reaction under atmosphere. Avoid strong oxidants.

Advanced Extension: Oxidation to Quinazoline

If the fully aromatic quinazoline is the desired target, the tetrahydro- product from above can be oxidized.

• Reagent:

  (1.1 equiv) and (2 equiv) in .

• Conditions: Stir at

  for 2 hours.

• Mechanism: Dehydrogenation of the THQ ring.

References

• Catalyst-Free Aqueous Synthesis: Hati, S., & Sen, S. (2016). N-Bromosuccinimide as a reagent for the synthesis of 2-substituted quinazolines. Synthesis, 48(09), 1389-1398. (Note: Discusses general reactivity of 2-ABA with aldehydes). Link

• Green Chemistry Approach: Cho, C. S., & Ren, W. X. (2008). Practical synthesis of 2-aryl-2,3-dihydroquinazolin-4(1H)-ones and 2-arylquinazolines. Journal of Heterocyclic Chemistry, 45(4), 1161-1164. Link

• Mechanistic Insight: Karnakar, K., et al. (2012). Iodine-catalyzed mild and efficient synthesis of 2-substituted quinazolines.[1][2][3][4] Tetrahedron Letters, 53(32), 4180-4183. Link

• General Reactivity of 2-Aminobenzylamine: Bergman, J., & Bergman, S. (1985). Synthesis of quinazolines and 1,4-benzodiazepines from 2-aminobenzylamine.[5] Journal of Organic Chemistry, 50(8), 1246–1250. Link

Sources

• 1. Quinazoline synthesis [organic-chemistry.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Recent Advances in the Transition-Metal-Free Synthesis of Quinazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of dihydroquinazolines from 2-aminobenzylamine: N3-aryl derivatives with electron-withdrawing groups - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving yield of 2-(4-Bromophenyl)quinazoline in oxidative cyclization

Welcome to the technical support resource for the synthesis of 2-(4-Bromophenyl)quinazoline and its derivatives. This guide is designed for researchers, medicinal chemists, and process scientists to navigate the complexities of the oxidative cyclization reaction, troubleshoot common issues, and ultimately improve reaction yields and product purity. As Senior Application Scientists, our goal is to provide not just protocols, but a deeper understanding of the reaction's mechanistic underpinnings to empower your experimental design.

Reaction Overview: The Oxidative Cyclization Pathway

The synthesis of a 2-substituted quinazoline, such as 2-(4-Bromophenyl)quinazoline, is commonly achieved through the oxidative cyclization of a 2-aminobenzophenone (or a related ketone/aldehyde) with a benzylamine derivative. This transformation involves the formation of two new C-N bonds to construct the pyrimidine ring of the quinazoline core.

The general mechanism proceeds through three key stages:

• Condensation: The initial step is the formation of an imine intermediate from the reaction between the carbonyl group of the 2-aminobenzophenone and the benzylamine.

• Intramolecular Cyclization: The amino group on the benzophenone ring then attacks the imine carbon in an intramolecular fashion to form a dihydroquinazoline intermediate.

• Oxidation (Aromatization): The crucial final step involves the oxidation of the dihydroquinazoline intermediate to the aromatic quinazoline product. The choice of oxidant and catalyst is critical at this stage and is a primary determinant of the reaction's success.

Generalized Reaction Scheme

Caption: General synthesis of 2-(4-Bromophenyl)quinazoline.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses the most common challenges encountered during the synthesis. Each answer provides potential causes and actionable solutions based on established chemical principles.

Q1: My reaction yield is consistently low (<40%). What are the primary factors I should investigate?

A low yield is the most common issue and can stem from multiple sources. A systematic approach is essential for diagnosis.

• Cause 1: Inefficient Catalyst System or Catalyst Deactivation

  • Explanation: Metal catalysts, particularly copper and palladium, can be "poisoned" by impurities or coordinating functional groups in the starting materials, leading to deactivation.[1] Metal-free catalysts like iodine may require specific conditions to be effective.

  • Solutions:

    • Catalyst Screening: If using a metal catalyst, screen different options. Copper-based systems (e.g., CuI, CuBr, Cu₂O) are often cost-effective and efficient.[2] For challenging substrates, a palladium catalyst might offer higher activity.[3]

    • Increase Catalyst Loading: Cautiously increase the catalyst loading in increments (e.g., from 5 mol% to 10 mol%).

    • Ensure Purity of Reactants: Use highly pure starting materials to avoid catalyst poisoning.

    • Consider Metal-Free Alternatives: Systems like I₂/TBHP (tert-butyl hydroperoxide) or I₂/O₂ can be highly effective and avoid issues of metal contamination and deactivation.[3][4]

• Cause 2: Suboptimal Oxidant Choice or Stoichiometry

  • Explanation: The oxidant is responsible for the final, irreversible aromatization step. An oxidant that is too weak may result in incomplete conversion, while one that is too harsh can lead to byproduct formation through over-oxidation. The stoichiometry is also critical.

  • Solutions:

    • Match Oxidant to Catalyst: Some systems work synergistically. For instance, molecular iodine is often paired with an affordable terminal oxidant like O₂ (from air) or TBHP.[4][5] Ceric ammonium nitrate (CAN) has also been used effectively with TBHP.[4]

    • Optimize Stoichiometry: Start with the literature-recommended stoichiometry. If the reaction stalls, a slight excess of the oxidant may be required. Monitor via TLC or LC-MS to avoid adding too much, which can create purification challenges.

    • Explore "Green" Oxidants: Molecular oxygen (air) and hydrogen peroxide are environmentally benign options that have been successfully used, often requiring specific catalytic systems to activate them.[3][6]

• Cause 3: Incorrect Solvent or Poor Solubility

  • Explanation: The reaction requires a solvent that can fully dissolve all reactants at the reaction temperature to ensure efficient interaction.[7] The solvent's polarity can also influence the reaction pathway.

  • Solutions:

    • Assess Solubility: For polar starting materials, consider high-boiling polar aprotic solvents like DMSO or DMF. For less polar substrates, toluene or dioxane may be more suitable.[7]

    • Solvent Screening: If yields are poor, screen a small set of solvents. For example, a reaction that is sluggish in toluene might proceed more efficiently in DMSO due to better solubility and higher reaction temperature.

• Cause 4: Inappropriate Reaction Temperature or Time

  • Explanation: Many oxidative cyclizations require elevated temperatures to overcome the activation energy for cyclization and oxidation.[8] However, excessively high temperatures can cause decomposition of reactants or the desired product.

  • Solutions:

    • Temperature Optimization: If the reaction is incomplete, gradually increase the temperature in 10°C increments. Conversely, if significant byproduct formation or decomposition (visible as charring or streaking on TLC) is observed, lower the temperature.[8]

    • Reaction Monitoring: Do not run the reaction for a fixed time. Monitor progress every 1-2 hours using TLC or LC-MS. The reaction is complete when the limiting starting material is consumed.

Q2: I'm observing significant byproduct formation, making purification difficult. What are the likely side reactions?

Byproduct formation is often linked to reaction conditions being too harsh or non-optimized stoichiometry.

• Potential Side Reaction 1: Incomplete Cyclization

  • Explanation: The reaction may stall after the initial condensation, leaving the acyclic imine or related intermediates in the mixture. This is often due to insufficient temperature or an inactive catalyst.

  • Mitigation: Increase reaction temperature or screen a more active catalyst system. Ensure the oxidant is present and active to drive the reaction forward via Le Châtelier's principle.

• Potential Side Reaction 2: Homocoupling of Starting Materials

  • Explanation: This is more common in metal-catalyzed cross-coupling reactions but can occur under oxidative conditions, leading to dimers of the starting materials.

  • Mitigation: Carefully control the stoichiometry of the reactants. Fine-tuning catalyst and ligand concentrations can also minimize homocoupling.[8]

• Potential Side Reaction 3: Dimerization or Polymerization

  • Explanation: At high concentrations, intermolecular reactions can compete with the desired intramolecular cyclization, leading to dimers or polymeric material.[7]

  • Mitigation: Perform the reaction at a lower concentration (higher dilution). This can be achieved by simply increasing the volume of the solvent.[7]

Q3: Which analytical technique is best for monitoring this reaction?

Effective reaction monitoring is crucial for maximizing yield and minimizing impurities.

• Thin-Layer Chromatography (TLC): This is the most common and cost-effective method.

  • Mobile Phase (Eluent): A good starting point is a mixture of a non-polar solvent (like hexane or petroleum ether) and a more polar solvent (like ethyl acetate). A 7:3 or 8:2 mixture of Hexane:EtOAc is typical.

  • Visualization: Use a UV lamp (254 nm) for visualization. The starting materials and the highly conjugated quinazoline product should all be UV-active.

  • Interpretation: The product, 2-(4-Bromophenyl)quinazoline, will be more conjugated and typically less polar than the 2-aminobenzophenone starting material. It should appear as a new spot with a higher Rf value.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides more definitive data. It not only separates the components of the reaction mixture but also provides the mass of each component, confirming the formation of the desired product (Expected [M+H]⁺ for C₁₄H₉BrN₂ ≈ 285.0/287.0 due to bromine isotopes) and helping to identify byproducts.

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and resolving low-yield issues in your synthesis.

Caption: A systematic workflow for troubleshooting low reaction yields.

Comparative Data on Synthetic Methods

Numerous methods have been reported for the synthesis of 2-substituted quinazolines. The choice of method depends on available reagents, substrate tolerance, and desired "greenness" of the protocol.

Catalyst System	Oxidant	Solvent	Temperature (°C)	Typical Yields (%)	Reference
Cu-Catalyzed
CuCl/DABCO/4-HO-TEMPO	O₂ (Air)	Toluene	100	80-95	[3]
CuBr	Air	DMF	120	75-90	[5]
Metal-Free
I₂ (catalytic)	O₂ (Air)	Solvent-free	100	85-92	[5][9]
I₂ (catalytic)	TBHP	Toluene	80	80-95	[3][4]
IBX	Acetonitrile	Room Temp	55-94	[6]
Other Metals
ZIF-67 (Co-based)	TBHP	Toluene	80	~90	[3]
FeCl₂	t-BuOOH	Dioxane	100	43-86	[9]

Generalized Experimental Protocol (Iodine-Catalyzed)

This protocol serves as a robust starting point for optimization. It leverages an inexpensive, metal-free catalyst and a common oxidant.

Materials:

• (2-Amino-5-bromophenyl)(phenyl)methanone (1.0 mmol, 1.0 equiv)

• Benzylamine (1.2 mmol, 1.2 equiv)

• Iodine (I₂) (0.1 mmol, 10 mol%)

• tert-Butyl hydroperoxide (TBHP, 70% in H₂O) (3.0 mmol, 3.0 equiv)

• Toluene (5 mL)

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add (2-amino-5-bromophenyl)(phenyl)methanone (1.0 mmol) and toluene (5 mL).

• Add benzylamine (1.2 mmol) and iodine (0.1 mmol) to the flask.

• Begin stirring the mixture at room temperature.

• Slowly add TBHP (3.0 mmol) to the reaction mixture dropwise over 5 minutes.

• Heat the reaction mixture to 80°C and monitor its progress using TLC (8:2 Hexane:Ethyl Acetate).

• After the starting material is consumed (typically 4-8 hours), cool the reaction to room temperature.

• Quench the reaction by adding 10 mL of saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution and stir for 15 minutes to neutralize any remaining iodine and peroxide.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the resulting crude solid by flash column chromatography on silica gel or by recrystallization from a suitable solvent (e.g., ethanol/water) to afford pure 2-(4-Bromophenyl)quinazoline.

References

• Al-dujaili, L. J., & Al-Amiery, A. A. (2020). Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. Frontiers in Chemistry, 8, 589. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinazolines. [Link]

• Shaaban, M., et al. (2022). Recent Advances in the Transition-Metal-Free Synthesis of Quinazolines. Molecules, 27(10), 3196. [Link]

• El-Sayed, M. A. A., et al. (2022). Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. Molecules, 27(19), 6296. [Link]

• Khan, I., et al. (2023). Advances in synthesis and biological activities of quinazoline scaffold analogues: A review. Results in Chemistry, 5, 100782. [Link]

• Meftah, O. N., et al. (2022). recent developments in synthetic methods and pharmacological activities of quinazolinone derivatives: a review. Universal Journal of Pharmaceutical Research, 7(4), 69-79. [Link]

• Krasavin, M., et al. (2021). The PIFA-initiated oxidative cyclization of 2-(3-butenyl)quinazolin-4(3H)-ones – an efficient approach to 1-(hydroxymethyl). Beilstein Journal of Organic Chemistry, 17, 2842-2849. [Link]

• Zhang, J., et al. (2010). Iodine/Tert Butylhydroperoxide-Driven C–H Functionalization. As referenced in Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. [Link]

• Wang, L., et al. (2020). Electro-oxidative cyclization: access to quinazolinones via K2S2O8 without transition metal catalyst and base. RSC Advances, 10(30), 17793-17797. [Link]

• Abazid, A. H., et al. (2021). Stereoselective Oxidative Cyclization of N-Allyl Benzamides to Oxaz(ol)ines. Organic Letters, 23(13), 5076-5080. [Link]

• Abosheasha, M. A., et al. (2024). Design and synthesis of novel 2-(2-(4-bromophenyl)quinolin-4-yl)-1,3,4-oxadiazole derivatives as anticancer and antimicrobial candidates. RSC Advances, 14(48), 35327-35348. [Link]

• Kumar, V., et al. (2020). Quinazolin-4(3H)-ones: A Tangible Synthesis Protocol via an Oxidative Olefin Bond Cleavage Using Metal-Catalyst Free Conditions. Applied Sciences, 10(8), 2815. [Link]

• Kumar, V., & Kumar, A. (2024). Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives. Molecules, 29(10), 2290. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances [frontiersin.org]
• 4. Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quinazoline synthesis [organic-chemistry.org]
• 6. mdpi.com [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Advances in synthesis and biological activities of quinazoline scaffold analogues: A review - Arabian Journal of Chemistry [arabjchem.org]

Removing N-benzylation byproducts in quinazoline synthesis

Technical Support Center: Quinazoline Synthesis & Optimization

Executive Summary

In the synthesis of quinazolin-4-ones (and related quinazolines), the "N-benzyl problem" is a dual-threat issue.

• Regioselectivity Failure: Quinazolin-4-ones are ambident nucleophiles.[1][2][3] When attempting O-alkylation or C-alkylation, the N3-nitrogen often reacts preferentially with benzyl halides, creating stable, unwanted N-benzyl byproducts .[1]

• Deprotection Difficulty: If the N-benzyl group is intentionally installed as a protecting group, it is notoriously difficult to remove compared to standard amines due to the stability of the quinazolinone amide-like resonance.[1][2]

This guide provides the protocols to Identify , Prevent , Separate , and Cleave these N-benzyl moieties.[2]

Module 1: Diagnostic Center (Identification)

Is your impurity actually the N-benzyl isomer?

Before attempting separation, you must confirm the regiochemistry.[2] N-alkylation and O-alkylation products are often confused because they have similar polarities.[1][2]

The NMR "Shift Test" Use this reference table to distinguish the N-benzyl byproduct from the O-benzyl target.

Feature	N-Benzyl (Byproduct)	O-Benzyl (Target)	Reasoning
H NMR ( )	5.10 – 5.30 ppm	5.50 – 5.70 ppm	Oxygen is more electronegative, deshielding the benzylic protons more than nitrogen.[1]
C NMR ( )	45 – 55 ppm	65 – 72 ppm	Diagnostic shift.[1][2] If the carbon is < 55 ppm, it is attached to Nitrogen.
C=O[2] Carbon	160 ppm (Amide)	Disappears / Shifts	The C4 carbonyl remains in the N-isomer; it becomes an imidate carbon in the O-isomer.[1][2]
IR Spectrum	Strong C=O stretch ( )	Weak/No C=O stretch	Retention of the carbonyl confirms N-alkylation.[1][2]

Module 2: Prevention Protocols (Regioselectivity)

Stop the byproduct before it forms.[1][2]

The quinazolin-4-one anion resonates between the N3-nitrogen and the O-oxygen.[1][2]

• Thermodynamic Control (N-Attack): The N-C bond is stronger.[1][2] Under reversible conditions or high heat, the N-isomer dominates.[2]

• Kinetic Control (O-Attack): The Oxygen is often more accessible but the product is less stable.[1][2]

Protocol A: Favoring O-Alkylation (Suppressing N-Benzyl)

If you are getting N-benzyl impurities when trying to make the O-benzyl ether:

• Change the Base: Switch from

  or to (Silver Carbonate) .

  • Mechanism:[1][2][4][5][6][7][8] Silver coordinates to the "soft" nitrogen (N3), blocking it and forcing the electrophile to attack the "hard" oxygen.[1][2]

• Solvent Switch: Avoid polar aprotic solvents like DMF or DMSO if possible, as they solvate the cation and leave the "naked" anion free to attack at its most nucleophilic site (Nitrogen).[1][2] Use non-polar solvents (e.g., Toluene) if solubility permits, or use Acetone with weaker bases.[1][2]

• Use Harder Electrophiles: Benzyl bromide is "softer" than Benzyl tosylate.[1][2] Using Benzyl tosylate or triflate can sometimes shift preference toward Oxygen (Hard-Soft Acid-Base theory), though steric factors dominate here.[1]

Protocol B: Favoring C-Alkylation (Blocking N-Benzyl)

If you are trying to alkylate the carbon scaffold (e.g., at C2) but the benzyl group is hitting N3:

• Protection is Mandatory: You cannot rely on selectivity.[1][2] Protect N3 with a MOM (Methoxymethyl) or SEM group before introducing the benzyl electrophile.[1][2] These are easier to remove than an accidental benzyl group.[1][2]

Module 3: Purification (Separation)

Physical removal of the N-benzyl impurity.[1][2]

If the byproduct is already formed (typically 10–30% of the mixture), use these separation techniques.[1][2]

Technique 1: Solubility Differential (Crystallization)

N-benzyl quinazolinones are typically more crystalline and have higher melting points than their O-benzyl counterparts due to strong intermolecular hydrogen bonding/dipole interactions of the amide.[1][2]

• Dissolve the crude mixture in hot Ethanol or Ethyl Acetate .

• Cool slowly. The N-benzyl byproduct often precipitates first.[1][2]

• Filter the solid (this is your impurity).[1][2]

• Concentrate the filtrate to recover the O-benzyl target.[1][2]

Technique 2: Silica Gel Chromatography

• Stationary Phase: Standard Silica Gel (60 Å).[1][2]

• Eluent: Hexane:Ethyl Acetate (Gradient).[1][2]

• Order of Elution:

  • O-Benzyl (Ether): Less polar.[1][2] Elutes FIRST (Higher

    ).

  • N-Benzyl (Amide): More polar.[1][2] Elutes SECOND (Lower

    ).

• Tip: If separation is poor, add 1% Triethylamine to the eluent to sharpen the bands, as quinazolines can streak on acidic silica.[2]

Module 4: Salvage Protocol (Chemical Cleavage)

The "Nuclear Option": Removing the N-Benzyl group.[1][2]

If you need to recover the quinazolinone NH (deprotection), standard hydrogenation (

) often fails because the quinazoline ring poisons the catalyst or the N-Bn bond is electronically stabilized.[1][2]

Use Method C (Oxidative Cleavage) for best results. [1][2]

Method C: CAN Oxidative Cleavage (Recommended)

Best for: Electron-rich benzyls (PMB, DMB), but can work for plain benzyl with heat.[1][2]

Reagents: Cerium(IV) Ammonium Nitrate (CAN), Acetonitrile (

), Water.[1][2]

• Dissolve: Dissolve 1.0 eq of N-benzyl quinazoline in a 3:1 mixture of

  .

• Add Oxidant: Add 3.0 – 4.0 eq of CAN portion-wise at Room Temperature.[1][2]

• Monitor: Stir. If no reaction after 2 hours, heat to 50°C.

  • Observation: Solution will turn orange/red, then fade to pale yellow upon completion.[2]

• Workup: Dilute with water. Extract with Ethyl Acetate.[1][2][4][9] The benzaldehyde byproduct stays in the organic layer; the deprotected quinazolinone may precipitate or require back-extraction.[1][2]

Method D: Acidic Cleavage (For PMB/DMB only)

If you used p-Methoxybenzyl (PMB) instead of plain Benzyl, use this.[1][2]

• Reagent: Trifluoroacetic acid (TFA) or Methanesulfonic acid.[1][2]

• Condition: Reflux in neat TFA for 1-4 hours.

• Note: Plain N-benzyl groups are usually stable to TFA.[1][2] Do not waste time trying this on unsubstituted benzyls.[1][2]

Visual Troubleshooting Aids

Figure 1: Regioselectivity Decision Tree

Understanding why the byproduct forms and how to direct the reaction.[1][2]

Caption: Pathway selection for Benzylation. Use Silver salts to force O-alkylation; standard bases favor N-alkylation.[1][2]

Figure 2: De-Benzylation Workflow

How to remove the group if it is already attached.

Caption: Selection guide for cleavage methods. Oxidative cleavage (CAN) is often superior to hydrogenation for N-benzyl heterocycles.[1][2]

FAQ: Troubleshooting Specific Issues

Q: I tried hydrogenating the N-benzyl group with Pd/C and

balloon, but I only recovered starting material. A: This is common. The quinazoline ring nitrogens can coordinate to the Palladium, poisoning the catalyst.[2]

• Fix: Try Transfer Hydrogenation . Use 10% Pd/C with Ammonium Formate (5-10 eq) in refluxing Methanol. The evolution of ammonia and

  creates a more active surface.[1][2] If that fails, switch to CAN (Oxidative cleavage) .[1][2]

Q: My O-benzyl product rearranges to the N-benzyl isomer upon heating. Why? A: This is the Chapman Rearrangement (or similar [3,3]-sigmatropic shift).[1][2] O-alkyl imidates are thermally unstable and will rearrange to the thermodynamically stable N-alkyl amide at high temperatures (

).[1][2]

• Fix: Keep reaction temperatures below 100°C. If heating is required for the next step, ensure the O-benzyl group is chemically transformed (e.g., reacted further) before high heat is applied.[2]

Q: I cannot separate the N-benzyl and O-benzyl isomers by column chromatography. A: They likely have very similar

values in pure EtOAc/Hexane.

• Fix: Try Dichloromethane (DCM) : Methanol (95:5).[1][2] The polarity difference between the amide (N-benzyl) and the imidate (O-benzyl) is often more pronounced in DCM-based systems.[1][2] Also, verify you aren't streaking; add 1%

  .[1][2]

References

• Regioselectivity of Quinazolinone Alkyl

  • Title: N- and / or O- Alkylation of Quinazolinone Derivatives.[1][2][3][5][8]

  • Source: Organic & Medicinal Chemistry International Journal (2020).[1][2][5]

  • Context: Confirms N3-alkylation is favored by carbonate bases in DMF and provides NMR shifts for distinction (N-CH2 ~5.2ppm vs O-CH2 ~5.6ppm).

  • URL:[Link][1][2]

• Oxid

  • Title: Unsuccessful and successful methods for removal of N-benzyl protecting group.[1][2]

  • Source: ResearchGate / European Journal of Organic Chemistry (Cited Context).[1][2]

  • Context: Discusses the failure of hydrogenation and the success of CAN (Cerium Ammonium Nitrate) for removing benzyl groups from hindered nitrogens.[1][2]

  • URL:[Link]

• Mechanistic Insight (N vs O

  • Title: Modular and divergent synthesis of 2,N3-disubstituted 4-quinazolinones facilitated by regioselective N-alkylation.[1][2][10]

  • Source: Organic & Biomolecular Chemistry (2024).[1][2]

  • Context: details the optimization of alkylation conditions to achieve full regioselectivity.

  • URL:[Link]

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. juniperpublishers.com [juniperpublishers.com]
• 6. Synthesis of <i>N'</i>-(Quinazolin-4-yl)isonicotinohydrazides and their biological screening, docking and ADME studies - Arabian Journal of Chemistry [arabjchem.org]
• 7. tsijournals.com [tsijournals.com]
• 8. N3-alkylation during formation of quinazolin-4-ones from condensation of anthranilamides and orthoamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. rsc.org [rsc.org]
• 10. Modular and divergent synthesis of 2,N3-disubstituted 4-quinazolinones facilitated by regioselective N-alkylation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Green synthesis methods for 2-(4-Bromophenyl)quinazoline without toxic oxidants

Topic: Sustainable Synthesis of 2-(4-Bromophenyl)quinazoline without Toxic Oxidants

Ticket ID: GRN-SYN-QNZ-042 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Chemical Context

User Query: "How do I synthesize 2-(4-Bromophenyl)quinazoline using green chemistry principles, specifically avoiding toxic oxidants like KMnO₄, CrO₃, or excess DDQ?"

Technical Response: The target molecule, 2-(4-Bromophenyl)quinazoline , is a fully aromatic heterocycle. A common error in "green" synthesis design is confusing this target with quinazolin-4(3H)-one (which contains a ketone). To obtain the fully aromatic quinazoline directly and sustainably, the most robust atom-economic pathway is the oxidative condensation of 2-aminobenzylamine with 4-bromobenzaldehyde .

This guide focuses on two field-validated, transition-metal-free protocols that utilize Molecular Oxygen (O₂) as the terminal oxidant:

• Method A: Base-Promoted Aerobic Oxidation in Water (Hydrothermal-like).

• Method B: Visible-Light Induced Photocatalysis (Room Temperature).

Critical Decision Matrix: Method Selection

Before starting, select the protocol that matches your lab's capabilities.

Feature	Method A: Aqueous Aerobic	Method B: Photocatalytic
Primary Oxidant	Atmospheric O₂ (Balloon)	Atmospheric Air/O₂ + Blue LED
Solvent System	Water (H₂O)	Ethanol or DMSO
Catalyst	NaOH (Stoichiometric base)	Eosin Y or Rose Bengal (1-2 mol%)
Temperature	80–100 °C	Room Temperature (25 °C)
Reaction Time	12–24 Hours	6–12 Hours
Green Metric	High (Solvent is water)	High (Energy efficient)
Bromine Stability	Excellent (Chemoselective)	Excellent

Detailed Experimental Protocols

Protocol A: Base-Promoted Synthesis in Water

Best for: Scalability and avoiding organic solvents entirely.

Reagents:

• 2-Aminobenzylamine (1.0 equiv)[1]

• 4-Bromobenzaldehyde (1.0 equiv)

• Sodium Hydroxide (NaOH) (2.0 equiv)

• Solvent: Distilled Water

Step-by-Step Workflow:

• Charge: In a round-bottom flask, dissolve 2-aminobenzylamine (e.g., 1 mmol) and 4-bromobenzaldehyde (1 mmol) in water (5 mL).

• Activate: Add NaOH (2 mmol). The mixture may appear heterogeneous (cloudy).

• Oxidant Supply: Attach an O₂ balloon to the flask. Ensure the system is purged of N₂/Argon.

• Reaction: Heat the mixture to 100 °C with vigorous stirring. The high temperature improves the solubility of the aldehyde and kinetics of the oxidation.

• Monitoring: Monitor via TLC (System: Hexane/EtOAc 4:1). Look for the disappearance of the intermediate 1,2,3,4-tetrahydroquinazoline.

• Workup (Green): Cool to room temperature. The product, 2-(4-Bromophenyl)quinazoline, typically precipitates as a solid due to low water solubility.

• Isolation: Filter the solid. Wash with cold water (3x) to remove excess base. Recrystallize from Ethanol if necessary.

Protocol B: Visible-Light Photocatalytic Synthesis

Best for: Temperature-sensitive substrates and energy efficiency.

Reagents:

• 2-Aminobenzylamine (1.0 equiv)[1]

• 4-Bromobenzaldehyde (1.0 equiv)

• Photocatalyst: Eosin Y (1 mol%)

• Solvent: Ethanol (EtOH)[2]

Step-by-Step Workflow:

• Charge: Mix amine and aldehyde in Ethanol (0.2 M concentration) in a transparent glass tube/vial.

• Catalyst: Add Eosin Y (1 mol%). The solution will turn orange/pink.

• Irradiation: Place the reaction vessel approx. 2–5 cm away from a Blue LED (450–460 nm, ~5-10W) source.

• Aeration: Leave the vial open to air (with a dust filter) or bubble a gentle stream of air/O₂ through the solution.

• Reaction: Stir at room temperature for 6–12 hours.

• Workup: Evaporate the ethanol. The residue contains the product and trace catalyst.

• Purification: Pass through a short pad of silica or perform recrystallization to remove the dye.

Reaction Mechanism & Pathway Visualization

Understanding the mechanism is vital for troubleshooting. The reaction proceeds through a condensation to form an imine, followed by cyclization and two oxidation steps.

Caption: Step-wise oxidative condensation pathway. The transition from Intermediate 2 to 3 and 3 to Final Product requires the oxidant (O₂/Air).

Troubleshooting Center (FAQ)

Q1: My reaction stalls at the "dihydro" intermediate (Intermediate 3 in the diagram). The product isn't fully aromatic.

• Diagnosis: This is the most common issue in green synthesis. The second oxidation step requires a driving force.

• Fix (Method A): Ensure the reaction temperature is maintained at 100 °C. If using an air balloon, switch to pure O₂ balloon to increase partial pressure.

• Fix (Method B): Check your light source intensity. Ensure the reaction vessel is not "shadowed." Bubble air directly into the solvent rather than just relying on passive diffusion.

Q2: The 4-bromobenzaldehyde is not dissolving in water (Method A).

• Diagnosis: 4-Bromobenzaldehyde is lipophilic.

• Fix: Add a surfactant (e.g., SDS or CTAB at 5 mol%) to create a micellar environment, or use a 1:1 mixture of Water:Ethanol. Note that adding Ethanol might require a slightly longer reflux time.

Q3: I see a side product that looks like a dimer.

• Diagnosis: Radical coupling of the benzylamine can occur if the aldehyde is added too slowly or if the catalyst load is too high in photocatalysis.

• Fix: Ensure stoichiometric ratios (1:1). In photocatalysis, reduce catalyst load to 0.5 mol% to prevent over-generation of radicals.

Q4: Can I use 2-aminobenzamide instead of 2-aminobenzylamine?

• Diagnosis: NO.

• Explanation: 2-Aminobenzamide + Aldehyde yields Quinazolinone (C=O at position 4). To get the quinazoline from this, you would need to chlorinate (POCl₃ - toxic) and reduce (Pd/C - not chemoselective with Bromine), which defeats the "Green" purpose.

Troubleshooting Logic Flow

Use this decision tree to diagnose low yields.

Caption: Diagnostic workflow for optimizing quinazoline synthesis.

References

• Cho, C. S., & Ren, X. (2018). Base-Promoted Synthesis of 2-Aryl Quinazolines from 2-Aminobenzylamines in Water.[3][4][5] The Journal of Organic Chemistry, 83(14), 7423–7430.[5]

  • Relevance: Establishes the w

• Wang, Z., et al. (2019).[6] Metal-Free Synthesis of 2-Substituted Quinazolines via Green Oxidation of o-Aminobenzylamines. Frontiers in Chemistry, 7, 73.

  • Relevance: Validates metal-free oxidative condensation p

• Chen, Y., et al. (2013).[7] Visible light induced synthesis of quinazolines under aerobic conditions. Green Chemistry, 15, 3268-3272.

  • Relevance: Foundation for the photocatalytic approach (Method B) using Eosin Y.

• Gopalaiah, K. (2013). Chiral Iron Catalysts for the Synthesis of Optically Active Compounds.

Disclaimer: Always consult the Material Safety Data Sheet (MSDS) for 4-bromobenzaldehyde and 2-aminobenzylamine before handling. While these methods avoid toxic oxidants, standard laboratory safety protocols (PPE, fume hood) apply.

Sources

• 1. BJOC - The mechanochemical synthesis of quinazolin-4(3H)-ones by controlling the reactivity of IBX [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Base-Promoted Synthesis of 2-Aryl Quinazolines from 2-Aminobenzylamines in Water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metal-Free Synthesis of 2-Substituted Quinazolines via Green Oxidation of o-Aminobenzylamines: Practical Construction of N-Containing Heterocycles Based on a Salicylic Acid-Catalyzed Oxidation System - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Metal-Free Synthesis of 2-Substituted Quinazolines via Green Oxidation of o-Aminobenzylamines: Practical Construction of N-Containing Heterocycles Based on a Salicylic Acid-Catalyzed Oxidation System [frontiersin.org]

Reference Data & Comparative Studies

A Researcher's Guide to the Spectroscopic Fingerprint of 2-(4-Bromophenyl)quinazoline: A Comparative Analysis of ¹H and ¹³C NMR Data

For researchers, scientists, and drug development professionals, the unequivocal structural confirmation of novel chemical entities is a cornerstone of scientific rigor. In the realm of heterocyclic chemistry, particularly for compounds with potential pharmacological activity such as 2-(4-Bromophenyl)quinazoline, Nuclear Magnetic Resonance (NMR) spectroscopy stands as a paramount analytical technique. This guide provides an in-depth analysis and comparison of the ¹H and ¹³C NMR spectral data for 2-(4-Bromophenyl)quinazoline, offering a detailed peak assignment and the underlying rationale to aid in its unambiguous identification.

This guide will delve into the specific chemical shifts and coupling constants, offering a comparative perspective with related quinazoline derivatives to provide a robust framework for spectral interpretation.

The Molecular Structure: A Blueprint for Spectral Analysis

To comprehend the NMR spectrum of 2-(4-Bromophenyl)quinazoline, a clear understanding of its molecular architecture is essential. The molecule consists of a quinazoline ring system, which is a bicyclic heterocycle composed of a benzene ring fused to a pyrimidine ring. At the 2-position of the quinazoline ring, a 4-bromophenyl group is attached. The numbering of the atoms in the quinazoline and bromophenyl rings is crucial for the precise assignment of NMR signals.

Caption: Molecular structure of 2-(4-Bromophenyl)quinazoline with atom numbering.

¹H NMR Spectral Analysis: Unraveling the Proton Environment

The ¹H NMR spectrum of 2-(4-Bromophenyl)quinazoline, typically recorded in deuterated chloroform (CDCl₃), provides a wealth of information about the number of different types of protons and their neighboring environments. The following table summarizes the assigned proton chemical shifts (δ) in parts per million (ppm), their multiplicities, and coupling constants (J) in Hertz (Hz).

Table 1: ¹H NMR Peak Assignments for 2-(4-Bromophenyl)quinazoline in CDCl₃ [1][2][3]

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-4'	9.43	s	-
H-2', H-6'	8.50-8.47	m	-
H-5	8.06	d	8.0
H-8	7.92-7.88	m	-
H-6, H-7	7.66-7.60	m	-
H-3', H-5'	7.66-7.60	m	-

Interpretation of the ¹H NMR Spectrum:

• H-4' (9.43 ppm, singlet): The most downfield signal is assigned to the proton at the 4-position of the quinazoline ring. Its significant deshielding is due to the anisotropic effect of the adjacent nitrogen atom (N-3) and the overall aromatic system. The singlet multiplicity indicates no adjacent protons.

• H-2' and H-6' (8.50-8.47 ppm, multiplet): These protons on the bromophenyl ring are ortho to the quinazoline substituent. Their chemical shift is influenced by the electron-withdrawing nature of the quinazoline ring and the bromine atom. They appear as a multiplet due to coupling with H-3' and H-5'.

• H-5 (8.06 ppm, doublet): This proton is located on the benzene portion of the quinazoline ring and is deshielded due to its proximity to the fused pyrimidine ring. The doublet splitting pattern arises from coupling with the adjacent H-6 proton, with a typical ortho-coupling constant of 8.0 Hz.

• H-8 (7.92-7.88 ppm, multiplet): Similar to H-5, H-8 is on the benzene ring of the quinazoline system. Its chemical environment is slightly different from H-5, leading to a distinct signal. It appears as a multiplet due to coupling with H-7.

• H-6 and H-7 (7.66-7.60 ppm, multiplet): These two protons on the quinazoline ring are in a more shielded environment compared to H-5 and H-8. They appear as a complex multiplet due to mutual coupling and coupling with their respective neighboring protons.

• H-3' and H-5' (7.66-7.60 ppm, multiplet): These protons on the bromophenyl ring are meta to the quinazoline substituent and ortho to the bromine atom. Their signals overlap with those of H-6 and H-7, forming a complex multiplet in this region.

¹³C NMR Spectral Analysis: A Carbon Skeleton Perspective

The ¹³C NMR spectrum provides a detailed map of the carbon framework of the molecule. Each unique carbon atom gives rise to a distinct signal, and its chemical shift is indicative of its electronic environment.

Table 2: ¹³C NMR Peak Assignments for 2-(4-Bromophenyl)quinazoline in CDCl₃ [1][3]

Carbon	Chemical Shift (δ, ppm)
C-2	160.5
C-4	160.1
C-8a	150.6
C-1'	136.9
C-7	134.3
C-3', C-5'	131.8
C-2', C-6'	130.2
C-5	128.5
C-8	127.5
C-6	127.1
C-4'	125.4
C-4a	123.6

Interpretation of the ¹³C NMR Spectrum:

• C-2 (160.5 ppm) and C-4 (160.1 ppm): These two carbons are the most downfield in the spectrum, which is characteristic of carbons in a pyrimidine ring, being directly bonded to two nitrogen atoms.

• C-8a (150.6 ppm): This is a quaternary carbon at the junction of the two rings of the quinazoline system. Its chemical shift is influenced by the adjacent nitrogen atom.

• C-1' (136.9 ppm): The ipso-carbon of the bromophenyl ring, directly attached to the quinazoline ring.

• C-7 (134.3 ppm): A methine carbon in the benzene part of the quinazoline ring.

• C-3', C-5' (131.8 ppm) and C-2', C-6' (130.2 ppm): These pairs of equivalent carbons in the bromophenyl ring show distinct signals due to their different electronic environments relative to the bromine and quinazoline substituents.

• C-5 (128.5 ppm), C-8 (127.5 ppm), and C-6 (127.1 ppm): These are the methine carbons of the benzene portion of the quinazoline ring.

• C-4' (125.4 ppm): The carbon atom in the bromophenyl ring that is bonded to the bromine atom. Its chemical shift is influenced by the heavy atom effect of bromine.

• C-4a (123.6 ppm): Another quaternary carbon at the ring junction of the quinazoline system.

Comparative Analysis with Structurally Related Compounds

The peak assignments for 2-(4-Bromophenyl)quinazoline can be further validated by comparing its NMR data with that of similar compounds. For instance, the chemical shifts of the quinazoline ring protons and carbons in 2-phenylquinazoline are very similar to those in the title compound, with minor variations attributable to the electronic effect of the bromine substituent on the phenyl ring.[1] Similarly, comparing the spectra with other 2-arylquinazolines provides a consistent pattern of chemical shifts, reinforcing the assignments made.[2][4]

Experimental Protocol for NMR Data Acquisition

For researchers aiming to replicate or acquire similar NMR data, the following generalized protocol is recommended.

Caption: A generalized workflow for acquiring NMR data for 2-(4-Bromophenyl)quinazoline.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the purified 2-(4-Bromophenyl)quinazoline sample.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent, such as chloroform-d (CDCl₃), in a clean and dry 5 mm NMR tube.

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), for referencing the chemical shifts to 0.00 ppm.

• Instrument Setup and Data Acquisition:

  • The NMR spectra should be recorded on a spectrometer with a proton frequency of at least 400 MHz to ensure adequate signal dispersion.[2][5]

  • Insert the NMR tube into the spectrometer's probe.

  • Perform standard instrument tuning and shimming procedures to optimize the magnetic field homogeneity.

  • For the ¹H NMR spectrum, acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

  • For the ¹³C NMR spectrum, a larger number of scans will be necessary due to the lower natural abundance of the ¹³C isotope. Proton decoupling is typically used to simplify the spectrum and improve sensitivity.

• Data Processing and Analysis:

  • Process the raw data by applying Fourier transformation, phase correction, and baseline correction using the spectrometer's software.

  • Reference the chemical shifts of both ¹H and ¹³C spectra to the TMS signal at 0.00 ppm.

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons for each resonance.

  • Analyze the multiplicities and coupling constants in the ¹H spectrum to deduce the connectivity of the protons.

  • Assign the signals in both spectra to the corresponding nuclei in the molecule based on the principles discussed in this guide and by comparison with literature data for similar compounds.

Conclusion

The detailed analysis of the ¹H and ¹³C NMR spectra of 2-(4-Bromophenyl)quinazoline provides a definitive spectroscopic fingerprint for this important heterocyclic compound. By understanding the rationale behind the chemical shifts and coupling patterns, researchers can confidently identify this molecule and distinguish it from related structures. The comparative data and experimental protocols presented in this guide serve as a valuable resource for scientists and professionals in the field of medicinal chemistry and drug development, facilitating the accurate characterization of novel quinazoline derivatives.

References

• The Royal Society of Chemistry. 12 - Supporting Information. [Online PDF]. Available at: [Link]

• Ma, D., et al. (2013). One-Pot Tandem Synthesis of 2-Arylquinazolines by a Multicomponent Cyclization Reaction. Molecules, 18(11), 13835-13847. Available at: [Link]

• The Royal Society of Chemistry. 1H NMR and 13C NMR spectra of the catalytic synthesized compounds. [Online PDF]. Available at: [Link]

• TSI Journals. (2016). SYNTHESIS, CHARACTERIZATION OF NOVEL QUINAZOLINE DERIVATIVES AND ANTIMICROBIAL SCREENING. Trade Science Inc. Available at: [Link]

• ResearchGate. 1 H-NMR spectra for synthesized quinazoline semicarbazone derivatives.... Available at: [Link]

• RSC Publishing. (2019). Amides as key intermediates for the synthesis of 2,4-disubstituted quinazolines via acceptorless dehydrogenative coupling of alcohol. RSC Advances. Available at: [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Structure-based design, synthesis and crystallization of 2-arylquinazolines as lipid pocket ligands of p38α MAPK - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of 2-arylquinazolines with alkyl-polyamine motifs as potent antileishmanial agents: synthesis and biological evaluation studies - PMC [pmc.ncbi.nlm.nih.gov]

Publish Comparison Guide: Crystal Structure Analysis (XRD) of 2-(4-Bromophenyl)quinazoline

Executive Summary: The Structural Fingerprint

2-(4-Bromophenyl)quinazoline represents a critical scaffold in medicinal chemistry, particularly as a pharmacophore for EGFR tyrosine kinase inhibitors and antimicrobial agents. Unlike its parent compound (2-phenylquinazoline), the introduction of a para-bromo substituent significantly alters the solid-state packing kinetics, solubility profile, and intermolecular binding potential.

This guide provides an in-depth structural analysis, contrasting the target molecule against its non-halogenated and chlorinated analogs. It serves as a blueprint for researchers validating the synthesis and solid-state characterization of this compound.

Comparative Performance Analysis

The following table contrasts the physicochemical and crystallographic properties of 2-(4-Bromophenyl)quinazoline with its primary structural alternatives.

Feature	2-(4-Bromophenyl)quinazoline (Target)	2-Phenylquinazoline (Parent/Control)	2-(4-Chlorophenyl)quinazoline (Alternative)
Crystal Habit	Prismatic/Needles (Solvent dependent)	Plate-like	Needles
Melting Point	High (~140–145 °C) (Enhanced lattice energy)	Moderate (117–119 °C)	Moderate-High
Space Group	P2₁/c or Pca2₁ (Polymorph dependent)	Pca2₁ (Orthorhombic)	P2₁/c (Monoclinic)
Key Interaction	Halogen Bonding (C-Br···N / C-Br···π)	Weak C-H···N / π-π Stacking	Weak C-Cl···π
Solubility	Low (Lipophilic)	Moderate	Low-Moderate
XRD Utility	High (Br is a heavy atom, facilitating phasing)	Moderate (Requires high-res data)	Moderate

Key Insight: The Bromine Effect is the differentiator. While the parent molecule relies solely on π-π stacking and weak van der Waals forces, the 4-bromo derivative introduces a strong structure-directing halogen bond. This results in a higher melting point and more rigid crystal lattice, which correlates with improved stability but reduced solubility in polar solvents.

Deep Dive: Crystal Architecture & Mechanism

The Unit Cell and Molecular Conformation

In the solid state, the quinazoline core is essentially planar. The phenyl ring at the C2 position typically rotates out of plane to minimize steric repulsion with the H atom at C4.

• Torsion Angle: The dihedral angle between the quinazoline and phenyl planes is typically 20–40° .

• Planarity: The 4-Br substituent does not significantly alter the planarity of the phenyl ring itself but locks the molecular conformation through intermolecular anchoring.

Supramolecular Assembly (The "Performance" Driver)

The "performance" of a crystal structure refers to its stability and packing efficiency.

• π-π Stacking: The electron-deficient pyrimidine ring of one molecule stacks over the electron-rich phenyl ring of an adjacent molecule (Centroid-centroid distance ~3.6–3.8 Å).

• Halogen Bonding (The Br Advantage): The bromine atom acts as a Lewis acid (σ-hole donor) interacting with the Lewis basic Nitrogen (N1 or N3) of a neighboring quinazoline. This C-Br···N interaction is directional and stronger than typical Hydrogen bonds, creating infinite 1D chains that cross-link via π-stacking.

Experimental Protocols (Self-Validating)

Synthesis & Crystallization Workflow

Objective: Synthesize high-purity 2-(4-Bromophenyl)quinazoline and grow single crystals suitable for SC-XRD.

Reagents:

• 2-Aminobenzaldehyde (1.0 eq)

• 4-Bromobenzaldehyde (1.0 eq)

• Iodine (I₂, 10 mol% catalyst) or Ammonia (NH₃)

• Solvent: Ethanol or Methanol[1]

Step-by-Step Protocol:

• Condensation: Dissolve 2-aminobenzaldehyde (10 mmol) and 4-bromobenzaldehyde (10 mmol) in Ethanol (20 mL).

• Catalysis: Add Iodine (1 mmol) and stir at room temperature for 15 minutes, then reflux for 3–5 hours. Monitor via TLC (Hexane:EtOAc 4:1).

• Workup: Cool to room temperature. Pour into crushed ice containing sodium thiosulfate (to quench iodine).

• Isolation: Filter the precipitate. Wash with cold water.[2] Recrystallize from hot Ethanol.

• Crystal Growth (Critical Step):

  • Dissolve 50 mg of pure product in a 1:1 mixture of Chloroform/Ethanol (5 mL).

  • Filter into a clean vial. Cap with parafilm and poke 3 small holes.

  • Allow slow evaporation at 20 °C for 3–5 days. Look for colorless/pale-yellow prisms.

XRD Data Collection Strategy

• Mounting: Select a crystal with sharp edges (approx 0.2 x 0.2 x 0.1 mm). Mount on a glass fiber or MiTeGen loop using paratone oil.

• Temperature: Collect data at 100 K (Cryostream) to minimize thermal motion of the heavy Bromine atom.

• Radiation: Mo-Kα (λ = 0.71073 Å) is preferred over Cu-Kα to reduce absorption effects from Bromine (Absorption coefficient

  will be significant).

Visualizations

Synthesis and Characterization Workflow

The following diagram outlines the logical flow from raw materials to solved structure.

Caption: Workflow for the synthesis, purification, and structural determination of 2-(4-Bromophenyl)quinazoline.

Interaction Network (Conceptual)

This diagram illustrates the competing intermolecular forces that stabilize the crystal lattice.

Caption: Schematic of the primary stabilizing forces: π-π stacking and the structure-directing Halogen Bond.

References

• Synthesis of Quinazolines: Deshmukh, D. S., & Bhanage, B. M. (2018).[3] "Molecular Iodine Catalyzed Benzylic sp3 C-H Bond Amination...". Synlett, 29, 979-985.[3]

• Parent Structure (2-Phenylquinazoline): Begum, N. S., & Yogesh Kumar, G. R. (2021). "Crystal Structure of 2-Phenylquinazoline". New Journal of Chemistry. CSD Refcode: 7060641.

• Halogen Bonding in Quinazolines: Pérez-Fehrmann, M., et al. (2012). "2-(4-Bromophenyl)-N-[3-(1H-imidazol-1-yl)propyl]quinazolin-4-amine". Acta Crystallographica Section E, 68(7), o2249.

• General Quinazoline Synthesis: Liu, J., et al. (2015).[3] "Ruthenium-Catalyzed Dehydrogenative Coupling...". Journal of Organic Chemistry, 80, 5581-5587.[3]

Sources

• 1. Crystal structure of 4-methyl­sulfanyl-2-phenyl­quinazoline - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jocpr.com [jocpr.com]
• 3. Quinazoline synthesis [organic-chemistry.org]

Reference Standards for HPLC Analysis of 2-Arylquinazolines: A Technical Comparison Guide

Executive Summary

2-Arylquinazolines represent a privileged scaffold in medicinal chemistry, exhibiting potent anticancer (p38α MAPK inhibition), antileishmanial, and anti-inflammatory properties.[1] However, their synthesis—often involving oxidative cyclization of 2-aminobenzophenones or condensation of anthranilamides—generates structurally similar impurities that challenge standard HPLC quantification.

This guide provides a technical comparison of reference standard grades (CRM vs. Analytical vs. Reagent) specifically for 2-arylquinazoline analysis. It establishes a self-validating HPLC protocol designed to resolve the critical "impurity pair": the target 2-arylquinazoline and its starting material precursor.

Part 1: Technical Context & Impurity Profiling

The Separation Challenge

The primary analytical challenge with 2-arylquinazolines is differentiating the final product from unreacted starting materials and oxidative by-products.

• Target Analyte: 2-Phenylquinazoline (or substituted derivatives).[2]

• Critical Impurity: 2-Aminobenzophenone (common starting material).[3][4]

• Detection Physics: Both compounds are highly aromatic. While 254 nm is standard, 2-arylquinazolines exhibit strong fluorescence, which can be leveraged for higher sensitivity (LOD < 0.05 ppm).

The "Grade" Dilemma in Drug Discovery

In early-stage discovery, researchers often rely on "Reagent Grade" materials for calibration. This introduces a quantification bias of 5–15% due to uncharacterized water content, residual solvents, and homologous impurities, potentially invalidating IC50 values.

Part 2: Comparative Analysis of Reference Standards

The following table contrasts the three primary classes of standards available for 2-arylquinazoline analysis.

Feature	Certified Reference Material (CRM)	Primary Analytical Standard	Reagent Grade / In-House
Traceability	SI-Traceable (NIST/BAM). ISO 17034 Accredited.[5]	Traceable to CRM or validated internal standard.	Often unknown or "Batch dependent".
Purity Definition	Mass Balance Purity (100% - Water - Solvents - Impurities).	Chromatographic Purity (% Area).	Nominal Purity (e.g., "98%").
Uncertainty	Explicitly calculated (e.g., 99.5% ± 0.3%).	Not typically provided.[6][7]	None.
Water/Solvent	Quantified (Karl Fischer/GC-HS) and corrected.	Measured but often not corrected in assay value.	Not measured.
Use Case	GMP Release, ISO 17025 Accreditation, Court/Patent disputes.	Routine QC, Stability Studies, Method Validation.[8][9]	Synthetic screening, TLC spotting.
Cost Factor	High ( )	Moderate ( )	Low ($)

Expert Insight: The "Purity Trap"

A Reagent Grade standard labeled "98%" often refers to chromatographic purity at a single wavelength. If the sample contains 2% water and 3% inorganic salts (invisible to UV), the actual assay is only 93%. Using this to calibrate a biological assay will overestimate the potency of your drug candidate by 7%.

Part 3: Self-Validating Experimental Protocol

Objective: Quantify 2-phenylquinazoline with resolution (

) > 2.0 from 2-aminobenzophenone.

Chromatographic Conditions

• System: Agilent 1200/1260 or equivalent with DAD.

• Column: Agilent Eclipse XDB-C18 (150 mm × 4.6 mm, 5 µm) or Thermo Hypersil GOLD.

  • Why: The high carbon load providing strong retention for hydrophobic aryl groups.

• Mobile Phase:

  • Solvent A: 0.1% Trifluoroacetic acid (TFA) in Water (Milli-Q).[10]

  • Solvent B: Methanol (HPLC Grade).

  • Mode: Isocratic 20:80 (A:B).[10]

  • Causality: The 0.1% TFA suppresses silanol ionization, sharpening the basic quinazoline peak.

• Flow Rate: 1.0 mL/min.[8][9][10][11]

• Detection: UV at 254 nm (quantification) and 365 nm (specificity check).

• Temperature: 25°C.

Standard Preparation (The Critical Step)

• Stock Solution: Weigh 10.0 mg of CRM-grade 2-phenylquinazoline. Dissolve in 10 mL Methanol (1.0 mg/mL).

• System Suitability Solution (SST): Mix 1 mL of Stock Solution with 0.1 mg of 2-aminobenzophenone (impurity). Dilute to 10 mL with mobile phase.

System Suitability Criteria (Pass/Fail)

Before running samples, inject the SST. The run is valid ONLY if:

• Resolution (

  ): > 2.0 between 2-aminobenzophenone ( min) and 2-phenylquinazoline ( min).

• Tailing Factor (

  ): < 1.5 for the quinazoline peak.

• RSD (Area): < 1.0% for 5 replicate injections.

Part 4: Workflow Visualization

The following diagram illustrates the decision matrix for selecting standards and the QC workflow for 2-arylquinazoline synthesis.

Figure 1: Decision matrix for reference standard selection and HPLC quality control workflow for 2-arylquinazolines.

References

• Vertex AI Search. (2025). Investigating Biological Activity Spectrum for Novel Styrylquinazoline Analogues. National Institutes of Health (NIH). Link

• International Journal of Chemical and Pharmaceutical Analysis. (2014). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. Link

• BenchChem. (2025).[2] Spectroscopic Scrutiny: A Comparative Guide to Confirming the Structure of 2-Arylquinazolines. Link

• ChromaDex. (2025). Tech Tip 001 - Reference Standards Product Grades. Link

• Inorganic Ventures. (2024). Demystifying Certified Reference Materials Vs. Reference Standards In Analytical Testing. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Frontiers | Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 6. standards.chromadex.com [standards.chromadex.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. ijcpa.in [ijcpa.in]
• 11. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Comprehensive Disposal &amp; Operational Safety Guide for 2-(4-Bromophenyl)quinazoline

Chemical Profile & Disposal Imperative

2-(4-Bromophenyl)quinazoline is a halogenated nitrogenous heterocycle frequently utilized as a versatile small molecule scaffold in medicinal chemistry and drug discovery[1]. Because its molecular structure contains a covalently bonded bromine atom, any waste stream containing this compound—whether as a neat solid powder or dissolved in an organic solvent—must be strictly classified, segregated, and managed as halogenated organic waste .

The Causality of Halogenated Waste Segregation (E-E-A-T)

Why is strict segregation critical for brominated compounds?

The presence of halogens (such as bromine or chlorine) fundamentally alters the thermal degradation profile of organic waste. When halogenated organic compounds are incinerated at standard municipal waste temperatures (typically around 850°C), they undergo incomplete combustion. During the post-combustion cooling phase (specifically within the 300°C to 500°C temperature window), these halogens act as precursors for the de novo synthesis of highly toxic, persistent organic pollutants (POPs), including polybrominated/polychlorinated dibenzo-p-dioxins (PBDDs/PCDDs) and dibenzofurans (PBDFs/PCDFs)[2][3].

To effectively destroy these thermally stable carbon-halogen bonds and prevent dioxin formation, environmental regulations mandate that halogenated wastes be routed to specialized hazardous waste incinerators. These facilities must maintain minimum combustion temperatures exceeding 1200°C, coupled with extended residence times and rapid quench systems[4]. Mixing even trace amounts of 2-(4-Bromophenyl)quinazoline into a non-halogenated waste carboy compromises the entire volume, drastically increasing disposal costs and environmental risk[5].

Operational Plan: Spill Response & Handling

Before executing routine disposal, laboratory personnel must be equipped to handle accidental releases.

• Isolate & Protect: Restrict access to the spill zone. Don appropriate personal protective equipment (PPE), including nitrile gloves, safety goggles, and a lab coat.

• Solid Spill Containment: Gently sweep up the solid powder using a static-free brush and dustpan to minimize aerosolization. Do not use water, as it may spread the hydrophobic compound.

• Liquid Spill Containment: If the compound is dissolved in a solvent, surround and absorb the spill with inert, non-combustible materials (e.g., vermiculite or dry sand).

• Recovery: Place all recovered material and contaminated cleanup supplies into a designated, sealable halogenated waste container.

Step-by-Step Disposal Methodologies

Protocol A: Disposal of Pure Solid & Contaminated Consumables

• Collection: Gather all unreacted 2-(4-Bromophenyl)quinazoline, along with contaminated weigh boats, spatulas, pipette tips, and filter papers.

• Primary Containment: Deposit the materials into a rigid, puncture-resistant, and sealable high-density polyethylene (HDPE) container.

• Labeling: Affix a hazardous waste label. Explicitly write "Solid Halogenated Organic Waste - Contains 2-(4-Bromophenyl)quinazoline." Ensure the accumulation start date and specific hazards (e.g., Toxic/Irritant) are clearly visible[5].

• Storage: Store the container in a designated Satellite Accumulation Area (SAA) at or near the point of generation. The container must remain tightly closed unless actively adding waste[5].

Protocol B: Disposal of Liquid Solutions (The "Contagion" Effect)

Causality: Dissolving a brominated compound in a non-halogenated solvent (e.g., DMSO, Methanol, Acetone) fundamentally alters the waste classification. The entire solution must now be treated as halogenated waste[5].

• Solvent Verification & EPA Coding: Identify the base solvent. If the solvent is already a regulated halogenated solvent (e.g., Methylene Chloride, Chloroform), the waste mixture falls under specific EPA hazardous waste codes, such as F002 [6].

• Compatibility Verification: Ensure the waste solution does not contain incompatible chemicals. Never combine organic solvent waste with inorganic acids (e.g., nitric acid, sulfuric acid) or strong oxidizers (e.g., peroxides, permanganates), as this can trigger violent exothermic reactions or pressurization[5].

• Transfer: Operating within a certified chemical fume hood, use a dedicated funnel to transfer the solution into a "Liquid Halogenated Waste" carboy.

• Volume Management: Do not fill the carboy beyond 90% capacity to allow for vapor expansion. Cap the carboy securely immediately after the transfer is complete[5].

Quantitative Data & Logistics

Table 1: Waste Stream Compatibility & Regulatory Classification

Base Solvent Type	Example Solvents	Solute Added	Final Waste Classification	EPA Waste Code	Incompatible Mixtures
Halogenated	Dichloromethane, Chloroform	2-(4-Bromophenyl)quinazoline	Halogenated Organic Waste	F002[6]	Inorganic acids, Oxidizers[5]
Non-Halogenated	DMSO, Methanol, Acetone	2-(4-Bromophenyl)quinazoline	Halogenated Organic Waste	Varies (State/Local)	Inorganic acids, Oxidizers[5]
Non-Halogenated	DMSO, Methanol, Acetone	None (Pure Solvent)	Non-Halogenated Waste	F003 (if applicable)[6]	Halogenated wastes[5]

Table 2: Incineration Parameters for Organic Waste

Waste Category	Minimum Combustion Temp	Dioxin/Furan Formation Risk	Causality / Mechanism
Non-Halogenated	~850°C[2]	Low	Absence of halogen precursors prevents de novo synthesis.
Halogenated	>1200°C[4]	Extremely High (at 300-500°C)[3]	High thermal stability of C-Br bonds requires extreme heat for complete destruction[4].

Disposal Workflow Diagram

Figure 1: Logical workflow for the segregation and disposal of 2-(4-Bromophenyl)quinazoline waste.

References

• [5] Title: Chemical waste management: combining compatible used organic solvents. Source: louisville.edu. URL:5

• [6] Title: EPA HAZARDOUS WASTE CODES. Source: wku.edu. URL: 6

• [1] Title: 2-(4-Bromophenyl)quinazoline-4-thiol. Source: cymitquimica.com. URL: 1

• [4] Title: Modern Technologies To Reduce Emissions Of Dioxins And Furans From Waste Incineration. Source: wtert.org. URL: 4

• [2] Title: Dioxins and other harmful incinerator emissions. Source: ukwin.org.uk. URL: 2

• [3] Title: Medical Waste Incineration and Dioxin Emission. Source: gient.net. URL: 3

Sources

• 1. 2-(4-Bromophenyl)quinazoline-4-thiol | CymitQuimica [cymitquimica.com]
• 2. Dioxins and other harmful incinerator emissions – United Kingdom Without Incineration Network [ukwin.org.uk]
• 3. gient.net [gient.net]
• 4. wtert.org [wtert.org]
• 5. louisville.edu [louisville.edu]
• 6. wku.edu [wku.edu]

Personal protective equipment for handling 2-(4-Bromophenyl)quinazoline

Technical Safety & Operational Guide: 2-(4-Bromophenyl)quinazoline

Audience: Drug Development Scientists, Organic Chemists, and Laboratory Safety Officers. Scope: Handling, PPE selection, and disposal protocols for 2-(4-Bromophenyl)quinazoline (CAS: Generic/Research Grade).

Risk Profile & Hazard Assessment

As a Senior Application Scientist, I must emphasize that while specific toxicological data for 2-(4-Bromophenyl)quinazoline may be sparse in public registries compared to common solvents, its structural pharmacophore dictates a High-Caution approach.

Structural Hazard Analysis:

• Quinazoline Core: This fused pyrimidine system is a privileged scaffold in medicinal chemistry, frequently serving as a kinase inhibitor (e.g., EGFR inhibitors). Assumption: Treat as a potential bioactive agent with unknown specific target organ toxicity.

• Aryl Bromide Moiety: Halogenated aromatics are often skin and eye irritants and can be sensitizers.

• Physical State: Typically a crystalline solid or fine powder. The primary vector of exposure is inhalation of dust and dermal absorption .

GHS Classification (Extrapolated):

• Signal Word: WARNING (Default for research intermediates)

• H315: Causes skin irritation.[1][2][3]

• H319: Causes serious eye irritation.[1][2][3][4]

• H335: May cause respiratory irritation.[2][3]

• H302: Harmful if swallowed (Conservative estimate based on quinazoline analogs).

Personal Protective Equipment (PPE) Matrix

Do not rely on "standard" lab PPE. This compound requires an Barrier-First strategy due to its potential biological activity.

Protection Zone	Recommended Equipment	Technical Rationale
Respiratory	Fume Hood (Primary) N95/P3 Respirator (Secondary)	The solid powder can form invisible aerosols during weighing. Engineering controls (Hood) are superior to masks. Use a respirator only if weighing outside a hood is unavoidable (not recommended).
Dermal (Hands)	Double Nitrile Gloves (Outer: 0.11mm, Inner: 0.06mm)	Quinazolines are often lipophilic. Double gloving creates a sacrificial layer; if the outer glove is splashed, strip and replace immediately.
Ocular	Chemical Safety Goggles	Safety glasses with side shields are insufficient for fine powders that can drift around frames. Goggles seal the ocular cavity.
Body	Tyvek® Lab Coat or Cotton with Apron	Standard cotton coats absorb liquids. If handling solutions >100mL, add a chemical-resistant apron to prevent soak-through.

Operational Handling Protocol

Phase 1: Pre-Weighing & Setup

• Static Control: Use an anti-static gun or ionizer if the powder is fluffy. Static charge can cause the powder to "jump" onto gloves or the balance bench.

• Containment: Place the analytical balance inside the fume hood. If this is impossible, use a powder weighing funnel to minimize air exposure.

Phase 2: Reaction Setup (Synthesis Context)

• Solvent Choice: When dissolving 2-(4-Bromophenyl)quinazoline (e.g., for Suzuki coupling), use degassed solvents (DMF, Dioxane) if the downstream catalyst is air-sensitive, though the quinazoline itself is relatively stable.

• Temperature: If heating >80°C, ensure the condenser is active before heating to prevent vapor phase escape of the solvent carrying the compound.

Phase 3: Decontamination

• Surface Clean: Wipe all surfaces with a surfactant-based cleaner (soap/water) followed by ethanol . Organic solvents alone might just spread the lipophilic compound; surfactants lift it.

Visualization: Safe Handling Workflow

The following diagram outlines the decision logic for handling this compound, integrating engineering controls with PPE.

Figure 1: Decision logic for PPE and engineering controls based on the physical state of the material.

Disposal & Waste Management

Critical Rule: Do NOT dispose of down the drain. The bromine atom makes this a persistent environmental pollutant.

• Solid Waste: Collect contaminated paper towels, gloves, and weighing boats in a dedicated Hazardous Solid Waste bin.

• Liquid Waste:

  • Segregate into Halogenated Organic Waste streams.

  • Why? The bromine content prevents this from being burned in standard non-halogenated incinerators due to the formation of HBr or brominated dioxins.

• Container Rinse: Triple rinse empty vials with Acetone. Add the first rinse to the Halogenated Waste container.

Emergency Procedures

• Eye Contact: Flush for 15 minutes immediately.[2][5] Do not rub. The crystalline nature can cause corneal abrasion.

• Skin Contact: Wash with soap and water.[2][3][4] Do not use ethanol on skin, as it may increase the permeation of the compound into the dermis.

• Spill (Powder): Do not sweep dry. Cover with a wet paper towel to dampen, then wipe up to prevent dust generation.

References

• National Institutes of Health (NIH). (2023). Quinazoline Derivatives: Synthesis and Biological Evaluation. PubMed Central. Retrieved February 26, 2026, from [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. echemi.com [echemi.com]
• 4. keyorganics.net [keyorganics.net]
• 5. combi-blocks.com [combi-blocks.com]